2-Ethynyl-1-methyl-1h-imidazole

• CAS: 37067-93-9

Core Science & Biosynthesis

An In-Depth Technical Guide to the Synthesis of 2-Ethynyl-1-methyl-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of the synthetic pathways to 2-ethynyl-1-methyl-1H-imidazole, a key heterocyclic building block in medicinal chemistry and materials science. The primary focus is on a robust and widely applicable three-step synthesis commencing from 1-methylimidazole. This pathway involves the regioselective iodination of the imidazole core, followed by a palladium-catalyzed Sonogashira coupling with a protected alkyne, and concluding with a straightforward deprotection step. Each step is detailed with in-depth mechanistic explanations, step-by-step experimental protocols, and a discussion of critical process parameters. Furthermore, this guide explores potential alternative synthetic strategies, including one-pot methodologies, to provide a well-rounded perspective for researchers in the field.

Introduction

The imidazole nucleus is a privileged scaffold in drug discovery, present in numerous biologically active compounds.[1] The introduction of an ethynyl group at the C2 position of the 1-methylimidazole core significantly enhances its utility as a versatile building block. This functionalization allows for its participation in a wide array of subsequent chemical transformations, most notably "click" chemistry reactions, such as the copper-catalyzed azide-alkyne cycloaddition (CuAAC), which are invaluable in drug conjugation, bioconjugation, and materials science. This guide will provide a detailed exposition of the primary synthetic route to 2-ethynyl-1-methyl-1H-imidazole, emphasizing practical and reproducible experimental procedures.

Primary Synthesis Pathway: A Three-Step Approach

The most common and reliable synthetic route to 2-ethynyl-1-methyl-1H-imidazole is a three-step process that begins with the commercially available starting material, 1-methylimidazole. The overall transformation is depicted below:

Caption: Simplified mechanism of C2-iodination of 1-methylimidazole.

• Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer, dissolve 1-methylimidazole (1.0 eq.) in a suitable solvent such as N,N-dimethylformamide (DMF) or tetrahydrofuran (THF).

• Deprotonation: Cool the solution to 0 °C in an ice bath. Add a strong base, such as n-butyllithium (n-BuLi) or lithium diisopropylamide (LDA) (1.1 eq.), dropwise while maintaining the temperature below 5 °C. Stir the mixture for 30-60 minutes at this temperature.

• Iodination: In a separate flask, dissolve molecular iodine (I₂) (1.2 eq.) in the same solvent. Add the iodine solution dropwise to the reaction mixture at 0 °C.

• Reaction Monitoring and Work-up: Allow the reaction to warm to room temperature and stir for 2-4 hours. Monitor the reaction progress by thin-layer chromatography (TLC). Upon completion, quench the reaction with a saturated aqueous solution of sodium thiosulfate.

• Extraction and Purification: Extract the aqueous layer with a suitable organic solvent (e.g., ethyl acetate or dichloromethane). Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure. The crude product can be purified by column chromatography on silica gel to yield 2-iodo-1-methyl-1H-imidazole.

Step 3: Sonogashira Coupling with Trimethylsilylacetylene

The Sonogashira coupling is a powerful cross-coupling reaction that forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide. [2][3]In this step, 2-iodo-1-methyl-1H-imidazole is coupled with trimethylsilylacetylene (TMSA). The use of TMSA is advantageous as the trimethylsilyl (TMS) group protects the terminal alkyne, preventing self-coupling and other side reactions. [4][5]The reaction is typically catalyzed by a palladium complex and a copper(I) co-catalyst in the presence of a base. [2]

Caption: Sonogashira coupling of 2-iodo-1-methyl-1H-imidazole with TMSA.

• Reaction Setup: To a dried Schlenk flask under an inert atmosphere (e.g., argon or nitrogen), add 2-iodo-1-methyl-1H-imidazole (1.0 eq.), bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.02-0.05 eq.), and copper(I) iodide (CuI) (0.04-0.10 eq.).

• Solvent and Reagents: Add a degassed solvent system, typically a mixture of an amine base such as triethylamine (TEA) or diisopropylamine (DIPA) and a co-solvent like THF or DMF.

• Alkyne Addition: Add trimethylsilylacetylene (1.2-1.5 eq.) to the reaction mixture.

• Reaction Conditions: Heat the reaction mixture to a temperature between 50-80 °C and stir for 4-12 hours. The progress of the reaction can be monitored by TLC or GC-MS.

• Work-up and Purification: After the reaction is complete, cool the mixture to room temperature and filter through a pad of celite to remove the catalyst. Concentrate the filtrate under reduced pressure. The residue can be purified by column chromatography on silica gel to afford the desired TMS-protected product. Microwave-assisted Sonogashira reactions have also been reported to significantly reduce reaction times. [6]

Step 4: Deprotection of the Trimethylsilyl Group

The final step is the removal of the TMS protecting group to yield the terminal alkyne, 2-ethynyl-1-methyl-1H-imidazole. This is typically achieved under mild conditions using a fluoride source, such as tetrabutylammonium fluoride (TBAF), or by base-catalyzed methanolysis with potassium carbonate in methanol. [7][8]

• Reaction Setup: Dissolve 2-((trimethylsilyl)ethynyl)-1-methyl-1H-imidazole (1.0 eq.) in a suitable solvent such as THF or methanol.

• Deprotection Reagent:

  • Method A (TBAF): Add a 1 M solution of TBAF in THF (1.1 eq.) dropwise to the solution at 0 °C. Allow the reaction to warm to room temperature and stir for 1-2 hours.

  • Method B (K₂CO₃/MeOH): Add potassium carbonate (K₂CO₃) (0.2-0.5 eq.) to the methanolic solution and stir at room temperature for 1-3 hours.

• Monitoring and Work-up: Monitor the deprotection by TLC. Once the starting material is consumed, quench the reaction with water.

• Extraction and Purification: Extract the product with an organic solvent like ethyl acetate. Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate in vacuo. The final product, 2-ethynyl-1-methyl-1H-imidazole, can be further purified by column chromatography if necessary.

Table 2: Summary of Reaction Conditions for the Primary Synthesis Pathway

Step	Reactants	Reagents and Catalysts	Solvent	Temperature	Typical Yield
Iodination	1-Methylimidazole, I₂	n-BuLi or LDA	THF or DMF	0 °C to RT	60-80%
Sonogashira Coupling	2-Iodo-1-methyl-1H-imidazole, TMSA	Pd(PPh₃)₂Cl₂, CuI, TEA or DIPA	THF or DMF	50-80 °C	70-90%
Deprotection	2-((Trimethylsilyl)ethynyl)-1-methyl-1H-imidazole	TBAF or K₂CO₃	THF or Methanol	0 °C to RT	>90%

Alternative Synthetic Strategies: One-Pot Syntheses

While the three-step pathway is robust, one-pot syntheses offer advantages in terms of operational simplicity, reduced waste, and potentially higher overall yields by minimizing purification steps. [9][10]A potential one-pot approach for the synthesis of 2-ethynyl-1-methyl-1H-imidazole could involve the in-situ generation of the 2-iodo intermediate followed by the direct addition of the Sonogashira coupling reagents and the alkyne.

Caption: Conceptual workflow for a one-pot synthesis.

Challenges in developing a one-pot synthesis include the compatibility of the reagents and intermediates under the reaction conditions. The strong base used for the initial deprotonation in the iodination step may interfere with the Sonogashira catalyst. Careful selection of reagents and reaction conditions is crucial for the success of such a strategy.

Conclusion

The synthesis of 2-ethynyl-1-methyl-1H-imidazole is most reliably achieved through a well-defined three-step sequence involving the iodination of 1-methylimidazole, a subsequent Sonogashira coupling with a protected alkyne, and a final deprotection step. This guide has provided detailed experimental protocols and mechanistic insights for each of these transformations, offering a solid foundation for researchers. The exploration of one-pot methodologies presents an exciting avenue for process optimization, potentially leading to more efficient and sustainable synthetic routes to this valuable chemical building block.

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Theoretical vs. experimental properties of 2-Ethynyl-1-methyl-1h-imidazole

An In-Depth Technical Guide to 2-Ethynyl-1-methyl-1H-imidazole: Theoretical and Experimental Properties

Abstract

This technical guide provides a comprehensive overview of the theoretical and experimental properties of 2-Ethynyl-1-methyl-1H-imidazole. Due to the limited volume of published research focused specifically on this molecule, this document synthesizes information from closely related analogs and established chemical principles to present a robust, inferred profile. We will delve into its predicted electronic structure and physicochemical properties, propose a detailed synthetic pathway, and outline expected characterization data. This guide is intended for researchers, scientists, and drug development professionals interested in leveraging novel heterocyclic building blocks.

Introduction: The Significance of Ethynyl-Imidazoles

The imidazole ring is a cornerstone of medicinal chemistry, forming the structural core of numerous natural products and synthetic drugs, including the amino acid histidine and various antifungal agents.[1][2] Its unique electronic properties, including its aromaticity and ability to act as both a hydrogen bond donor and acceptor, make it a privileged scaffold in drug design.[3] The introduction of an ethynyl group (a carbon-carbon triple bond) onto this scaffold creates a molecule with significant potential. Terminal alkynes are exceptionally versatile functional groups, participating in a wide array of chemical transformations such as Sonogashira couplings, "click" chemistry (cycloadditions), and hydrofunctionalization reactions.[4]

This combination of a biologically active heterocycle with a synthetically versatile alkyne makes 2-Ethynyl-1-methyl-1H-imidazole a highly attractive, yet underexplored, building block for the creation of novel pharmaceuticals and advanced organic materials.[5][6][7] This guide aims to bridge the current knowledge gap by providing a detailed theoretical and experimental prospectus for this compound.

Theoretical Properties: A Computational Perspective

While direct experimental data is scarce, the properties of 2-Ethynyl-1-methyl-1H-imidazole can be reliably predicted using modern computational chemistry techniques, primarily Density Functional Theory (DFT).[8][9] DFT allows for the calculation of a molecule's electronic structure, which in turn informs its geometry, stability, and reactivity.[10]

Molecular Structure and Electronic Profile

The molecule consists of a planar, five-membered imidazole ring substituted at the N1 position with a methyl group and at the C2 position with an ethynyl group. The imidazole ring is an electron-rich aromatic system. The sp-hybridized carbons of the ethynyl group introduce a region of high electron density and a linear geometry, influencing the molecule's overall shape and intermolecular interactions.

Predicted Reactivity through DFT Descriptors

DFT studies on related imidazole derivatives provide a framework for understanding the reactivity of our target molecule.[9][11] Key descriptors include:

• Frontier Molecular Orbitals (HOMO/LUMO): The Highest Occupied Molecular Orbital (HOMO) and Lowest Unoccupied Molecular Orbital (LUMO) are crucial for predicting reactivity. For ethynyl-imidazoles, the HOMO is expected to be delocalized over the electron-rich imidazole ring and the π-system of the alkyne, indicating these are the likely sites for electrophilic attack. The LUMO will similarly indicate the most probable sites for nucleophilic attack.[9]

• Molecular Electrostatic Potential (MEP): An MEP map visually represents the charge distribution on the molecule's surface. For 2-Ethynyl-1-methyl-1H-imidazole, we would predict a negative potential (red/yellow) around the N3 nitrogen of the imidazole ring and the π-cloud of the alkyne, highlighting these as centers of nucleophilicity and hydrogen bond acceptance. The acidic proton of the terminal alkyne would show a positive potential (blue), indicating its susceptibility to deprotonation by a base.[12]

Caption: Conceptual workflow for predicting molecular properties using DFT.

Experimental Data & Characterization Profile

By comparing the known properties of similar compounds, we can establish a reliable estimate for the physical and spectroscopic characteristics of 2-Ethynyl-1-methyl-1H-imidazole.

Physical Properties (Estimated)

The following table compares the physical properties of related imidazoles to provide an estimated profile for the target compound. The introduction of the ethynyl group is expected to increase the boiling point and density compared to 1-methylimidazole.

Compound	Molecular Weight ( g/mol )	Boiling Point (°C)	Density (g/cm³)
Imidazole[13]	68.08	256	1.23
1-Methylimidazole[14]	82.10	198	1.03
2-Methylimidazole[15]	82.10	267	1.07 (solid)
2-Ethynyl-1-methyl-1H-imidazole	106.13	~210-230 (Est.)	~1.05 (Est.)

Spectroscopic Characterization (Predicted)

The following spectroscopic data is predicted for 2-Ethynyl-1-methyl-1H-imidazole based on established chemical shift and frequency ranges for its constituent functional groups.

Technique	Feature	Predicted Chemical Shift / Frequency	Rationale & Notes
¹H NMR	Methyl Protons (-CH₃)	δ 3.6-3.8 ppm (s, 3H)	Based on the N-methyl group in 1-methylimidazole (δ ~3.64 ppm).[16]
Imidazole H4/H5	δ 6.9-7.2 ppm (d, 2H)	Ring protons are expected in the aromatic region, similar to 1-methylimidazole (δ ~6.8-7.4 ppm).[16]
Alkyne Proton (C≡C-H)	δ 2.5-3.0 ppm (s, 1H)	Typical range for a terminal alkyne proton.
¹³C NMR	Methyl Carbon (-CH₃)	δ 33-36 ppm	Similar to 1-methylimidazole.
Imidazole C4/C5	δ 120-130 ppm	Aromatic carbons.
Imidazole C2	δ 140-145 ppm	Carbon attached to the alkyne will be significantly downfield.
Alkyne Carbons (C≡C)	δ 75-90 ppm	Characteristic shifts for sp-hybridized carbons.
IR Spec.	Alkyne ≡C-H Stretch	3250-3350 cm⁻¹ (strong, sharp)	A key diagnostic peak for a terminal alkyne.
Alkyne C≡C Stretch	2100-2150 cm⁻¹ (weak to medium)	Another critical peak for the alkyne functionality.
C-H Stretches (Aromatic/Alkyl)	2900-3150 cm⁻¹	Ring and methyl C-H vibrations.
C=N/C=C Ring Stretches	1450-1600 cm⁻¹	Vibrations characteristic of the imidazole ring.[2][17]
Mass Spec.	Molecular Ion [M]⁺	m/z = 106.13	Expected exact mass for C₆H₆N₂.

Synthesis and Reactivity

A robust and efficient synthesis of 2-Ethynyl-1-methyl-1H-imidazole can be achieved via a two-step sequence involving a Sonogashira cross-coupling reaction followed by a deprotection step. This approach leverages well-established and high-yielding methodologies in organic synthesis.

Proposed Synthetic Pathway

The synthesis begins with a 2-halo-1-methyl-1H-imidazole (iodide or bromide) and couples it with a silyl-protected acetylene, such as (trimethylsilyl)acetylene (TMSA). The trimethylsilyl (TMS) group serves to protect the acidic terminal alkyne proton during the coupling reaction.[18][19] Subsequent removal of the TMS group yields the final product.[20]

Caption: Proposed two-step synthesis of 2-Ethynyl-1-methyl-1H-imidazole.

Experimental Protocols

Protocol 1: Sonogashira Coupling of 2-Iodo-1-methyl-1H-imidazole with (Trimethylsilyl)acetylene

• Rationale: This protocol utilizes a standard palladium-copper co-catalyzed Sonogashira reaction, a highly reliable method for forming C(sp²)-C(sp) bonds.[21] Triethylamine (TEA) acts as both the base and a solvent.

• Procedure:

  • To a flame-dried Schlenk flask under an inert atmosphere (N₂ or Ar), add 2-iodo-1-methyl-1H-imidazole (1.0 eq), bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂, 0.02 eq), and copper(I) iodide (CuI, 0.04 eq).

  • Add anhydrous tetrahydrofuran (THF) and triethylamine (TEA) in a 2:1 ratio.

  • To the stirring suspension, add (trimethylsilyl)acetylene (1.2 eq) dropwise via syringe.

  • Heat the reaction mixture to 50-60 °C and monitor by TLC or GC-MS until the starting material is consumed (typically 4-8 hours).

  • Cool the mixture to room temperature, filter through a pad of celite to remove the catalyst, and wash the pad with ethyl acetate.

  • Concentrate the filtrate under reduced pressure. Purify the crude residue by column chromatography on silica gel to yield 2-((trimethylsilyl)ethynyl)-1-methyl-1H-imidazole.

Protocol 2: Deprotection of the Trimethylsilyl (TMS) Group

• Rationale: A mild base like potassium carbonate in methanol is effective for cleaving the Si-C bond without affecting other functional groups.[20] This method is often preferred for its simplicity and low cost.[22]

• Procedure:

  • Dissolve the silyl-protected intermediate (1.0 eq) in methanol in a round-bottom flask.

  • Add potassium carbonate (K₂CO₃, 2.0 eq) to the solution.

  • Stir the mixture at room temperature. Monitor the reaction by TLC until the starting material is fully converted to the more polar product (typically 1-3 hours).

  • Remove the methanol under reduced pressure.

  • Partition the residue between water and ethyl acetate.

  • Separate the organic layer, and extract the aqueous layer twice more with ethyl acetate.

  • Combine the organic extracts, wash with brine, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate in vacuo.

  • If necessary, purify the resulting crude product by column chromatography or distillation to obtain pure 2-Ethynyl-1-methyl-1H-imidazole.

Potential Applications in Research and Development

The unique structure of 2-Ethynyl-1-methyl-1H-imidazole positions it as a valuable intermediate for several high-value applications:

• Medicinal Chemistry: As a bioisostere for other functional groups or as a reactive handle, it can be used to synthesize novel kinase inhibitors, antivirals, and antifungal agents.[5][6] The alkyne can be used to link the imidazole core to other pharmacophores or to covalently bind to target proteins.[3]

• Materials Science: The rigid, linear nature of the ethynyl group makes it an excellent component for creating conjugated polymers and metal-organic frameworks (MOFs) with interesting electronic and photophysical properties.[1]

• Bioconjugation: The terminal alkyne is a perfect partner for azide-alkyne "click" chemistry, allowing for the straightforward labeling and conjugation of biomolecules under mild, biocompatible conditions.

Conclusion

While direct experimental investigation of 2-Ethynyl-1-methyl-1H-imidazole is not yet prevalent in the scientific literature, a strong case can be made for its properties and synthetic accessibility based on foundational chemical principles and data from analogous structures. This guide provides a robust theoretical framework, a reliable synthetic protocol, and a predicted characterization profile to facilitate its synthesis and application. The convergence of the biologically significant imidazole scaffold with the synthetically versatile terminal alkyne makes this molecule a promising and valuable tool for advancing research in drug discovery and materials science. Experimental validation of the properties and reactivity outlined herein is a critical next step and is strongly encouraged.

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The Enduring Scaffold: A Technical Guide to the Discovery and Synthesis of 2-Substituted Imidazoles

Abstract

The imidazole ring system, and particularly the 2-substituted imidazole motif, represents a cornerstone of modern medicinal chemistry and materials science. Its unique electronic properties and versatile synthetic accessibility have cemented its status as a privileged scaffold in drug discovery. This in-depth technical guide provides a comprehensive overview of the historical discovery and evolution of synthetic methodologies for 2-substituted imidazoles. We will delve into the mechanistic underpinnings of classical reactions, explore the advancements of modern, greener synthetic protocols, and contextualize the significance of this scaffold through the lens of landmark drug discoveries. This guide is intended for researchers, scientists, and drug development professionals seeking a thorough understanding of the chemistry and application of 2-substituted imidazoles.

Introduction: The Imidazole Core - A Legacy of Bioactivity

The story of imidazoles begins in 1858 with Heinrich Debus, who first synthesized the parent imidazole ring, which he named "glyoxaline," from the reaction of glyoxal and formaldehyde in the presence of ammonia.[1] This seminal discovery laid the groundwork for the exploration of a new class of heterocyclic compounds. The 2-substituted imidazoles, in particular, have since emerged as a critical pharmacophore, featuring in a vast array of therapeutic agents. Their prevalence stems from the imidazole ring's ability to act as a bioisostere for other functional groups, its capacity to engage in hydrogen bonding, and its role as a key coordinating ligand for metal ions in biological systems.

The journey from Debus's initial synthesis to the sophisticated methodologies employed today reflects the broader evolution of organic chemistry. This guide will navigate this journey, providing not just a historical account, but a practical, in-depth analysis of the synthetic strategies that have made 2-substituted imidazoles a mainstay in the modern chemist's toolbox.

Classical Syntheses: The Foundation of Imidazole Chemistry

The early methods for constructing the imidazole ring, while sometimes harsh by modern standards, remain fundamental to our understanding of its chemistry and are still employed in various applications.

The Debus-Radziszewski Imidazole Synthesis

Building upon Debus's initial work, Bronisław Radziszewski, in 1882, developed a more general and widely applicable method for the synthesis of 2,4,5-trisubstituted imidazoles.[1] The Debus-Radziszewski reaction is a multicomponent condensation of a 1,2-dicarbonyl compound, an aldehyde, and two equivalents of ammonia.[2][3] This reaction is particularly noteworthy for its atom economy, as all the reactants are incorporated into the final product.

Mechanism of the Debus-Radziszewski Reaction:

The reaction is thought to proceed in two main stages.[2][3] First, the 1,2-dicarbonyl compound condenses with two molecules of ammonia to form a diimine intermediate. This intermediate then reacts with the aldehyde in a cyclization and subsequent oxidation (aromatization) step to yield the imidazole ring.

Figure 1: Simplified workflow of the Debus-Radziszewski imidazole synthesis.

Experimental Protocol: Synthesis of 2,4,5-Triphenyl-1H-imidazole (Lophine) [4]

A classic example of the Debus-Radziszewski reaction is the synthesis of lophine, a compound known for its chemiluminescent properties.[4]

• Materials: Benzil (1,2-diphenylethane-1,2-dione), benzaldehyde, ammonium acetate, glacial acetic acid.

• Procedure:

  • In a round-bottom flask equipped with a reflux condenser, dissolve benzil (1 mmol), benzaldehyde (1 mmol), and a molar excess of ammonium acetate (as the ammonia source) in glacial acetic acid.

  • Heat the mixture to reflux for 1-2 hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

  • After completion, allow the reaction mixture to cool to room temperature.

  • Pour the mixture into a beaker of cold water to precipitate the crude product.

  • Collect the solid by vacuum filtration and wash with water.

  • Recrystallize the crude product from a suitable solvent (e.g., ethanol or acetic acid) to obtain pure 2,4,5-triphenyl-1H-imidazole.

• Expected Yield: 80-90%.

The Van Leusen Imidazole Synthesis

A significant advancement in imidazole synthesis was the development of the Van Leusen reaction in 1977.[5] This powerful method utilizes tosylmethyl isocyanide (TosMIC) as a key reagent to construct the imidazole ring from an aldimine.[5] The versatility of this reaction allows for the synthesis of a wide range of 1,4,5-trisubstituted imidazoles.[6]

Mechanism of the Van Leusen Imidazole Synthesis:

The reaction is initiated by the deprotonation of TosMIC, which then undergoes a nucleophilic addition to the aldimine. The resulting adduct cyclizes to form a 4-tosyl-2-imidazoline intermediate. Subsequent elimination of p-toluenesulfinic acid leads to the aromatic imidazole product.[6]

Figure 2: Key steps in the Van Leusen imidazole synthesis.

Experimental Protocol: General Procedure for the Van Leusen Imidazole Synthesis [6]

• Materials: Aldehyde, primary amine, tosylmethyl isocyanide (TosMIC), potassium carbonate, methanol.

• Procedure:

  • In a round-bottom flask, dissolve the aldehyde (1 mmol) and the primary amine (1 mmol) in methanol to form the aldimine in situ.

  • Add potassium carbonate (2 mmol) and TosMIC (1.1 mmol) to the solution.

  • Stir the reaction mixture at room temperature or with gentle heating until the reaction is complete (monitored by TLC).

  • Remove the solvent under reduced pressure.

  • Partition the residue between water and an organic solvent (e.g., ethyl acetate).

  • Separate the organic layer, dry it over anhydrous sodium sulfate, and concentrate it.

  • Purify the crude product by column chromatography on silica gel to afford the desired 1,4,5-trisubstituted imidazole.

Modern Synthetic Methodologies: Efficiency, Diversity, and Sustainability

Driven by the demands of high-throughput screening and the principles of green chemistry, a plethora of modern synthetic methods for 2-substituted imidazoles have been developed. These methods often offer significant advantages over classical approaches in terms of reaction times, yields, and environmental impact.

Microwave-Assisted Synthesis

Microwave irradiation has emerged as a powerful tool in organic synthesis, dramatically accelerating reaction rates. The synthesis of 2-substituted imidazoles is no exception, with numerous microwave-assisted protocols reported.[7] These reactions are typically completed in minutes rather than hours, leading to a significant increase in efficiency.[7]

Experimental Protocol: Microwave-Assisted Synthesis of 2,4,5-Trisubstituted Imidazoles [8]

• Materials: Benzil, aromatic aldehyde, ammonium acetate, ethanol, p-toluenesulfonic acid (catalyst).

• Procedure:

  • In a microwave-safe reaction vessel, combine benzil (1 mmol), the aromatic aldehyde (1 mmol), ammonium acetate (2 mmol), and a catalytic amount of p-toluenesulfonic acid in ethanol.

  • Seal the vessel and place it in a microwave reactor.

  • Irradiate the mixture at a specified temperature and power for a short duration (e.g., 10-15 minutes).

  • After cooling, the product often precipitates from the solution and can be collected by filtration.

  • Further purification can be achieved by recrystallization.

• Yields: Typically in the range of 70-95%.

Ultrasound-Assisted Synthesis

Sonochemistry, the use of ultrasound to promote chemical reactions, offers another green and efficient route to 2-substituted imidazoles.[9] The cavitation effect induced by ultrasound enhances mass transfer and accelerates reaction rates, often under milder conditions than conventional heating.[9]

Experimental Protocol: Ultrasound-Assisted Synthesis of 2-Substituted Benzimidazoles [10]

• Materials: o-phenylenediamine, aromatic aldehyde, sodium hydroxide, iodine, ethanol.

• Procedure:

  • In a flask, dissolve o-phenylenediamine (1 mmol) and the aromatic aldehyde (1 mmol) in ethanol.

  • Add an aqueous solution of sodium hydroxide and iodine.

  • Immerse the flask in an ultrasonic bath and irradiate at room temperature for a short period (e.g., 15-30 minutes).

  • Monitor the reaction by TLC.

  • Upon completion, quench the reaction with a solution of sodium thiosulfate.

  • Extract the product with an organic solvent, dry, and concentrate.

  • Purify by column chromatography.

• Yields: Often excellent, exceeding 90%.[10]

Ionic Liquid-Catalyzed Synthesis

Ionic liquids (ILs) have gained prominence as environmentally benign solvents and catalysts. Their unique properties, such as low vapor pressure, high thermal stability, and tunable acidity, make them attractive for organic synthesis. Several IL-catalyzed methods for the preparation of 2-substituted imidazoles have been reported, often with the advantage of catalyst recyclability.[11]

Table 1: Comparison of Modern Synthetic Methods for 2-Substituted Imidazoles

Method	Typical Reaction Time	Typical Yields (%)	Key Advantages
Microwave-Assisted	5-30 minutes	70-95%	Rapid reaction rates, high efficiency.[7]
Ultrasound-Assisted	15-60 minutes	85-99%	Mild reaction conditions, high yields.[9][10]
Ionic Liquid-Catalyzed	1-4 hours	80-95%	Green solvent/catalyst, recyclability.[11]

The Impact of 2-Substituted Imidazoles in Drug Discovery: Case Studies

The true measure of a chemical scaffold's importance lies in its application. The 2-substituted imidazole moiety is a recurring theme in some of the most impactful drug discoveries of the 20th and 21st centuries.

Cimetidine (Tagamet®): A Revolution in Ulcer Treatment

The development of cimetidine in the 1970s marked a paradigm shift in the treatment of peptic ulcers.[12] It was one of the first drugs to be developed through a rational drug design approach.[13] The discovery team at Smith, Kline & French (now GlaxoSmithKline) systematically modified the structure of histamine, a key mediator of gastric acid secretion, to create an antagonist. The 2-substituted imidazole ring was a crucial element of the final molecule, contributing to its desired pharmacological profile. Cimetidine was the first "blockbuster" drug, exceeding $1 billion in annual sales and profoundly improving the quality of life for millions of ulcer sufferers.[13]

Ketoconazole: A Breakthrough in Antifungal Therapy

Discovered by Janssen Pharmaceutica in 1976, ketoconazole was one of the first broad-spectrum oral antifungal agents.[9][14] Its discovery was a major advancement in the treatment of systemic fungal infections. The 2-substituted imidazole core of ketoconazole is essential for its mechanism of action, which involves the inhibition of fungal cytochrome P450 enzymes responsible for ergosterol biosynthesis, a critical component of the fungal cell membrane.[15]

Losartan: The First Angiotensin II Receptor Antagonist

The discovery of losartan in the 1980s by DuPont scientists ushered in a new class of antihypertensive drugs known as angiotensin II receptor blockers (ARBs).[16][17] The journey to losartan began with the identification of a series of imidazole-containing compounds with angiotensin II antagonistic activity in patents filed by Takeda Chemical Industries.[17] The DuPont team optimized these early leads, ultimately arriving at losartan, which was patented in 1986 and approved for medical use in 1995.[18] The 2-substituted imidazole ring in losartan plays a pivotal role in its binding to the AT1 receptor, effectively blocking the vasoconstrictive effects of angiotensin II.[19]

Conclusion and Future Perspectives

The journey of 2-substituted imidazoles, from their initial discovery in the 19th century to their central role in modern drug development, is a testament to the enduring power of this versatile heterocyclic scaffold. The classical synthetic methods of Debus-Radziszewski and Van Leusen laid a robust foundation, which has been built upon by modern, more efficient, and sustainable techniques. The remarkable success of drugs like cimetidine, ketoconazole, and losartan underscores the profound impact of 2-substituted imidazoles on human health.

Looking ahead, the exploration of novel synthetic methodologies for 2-substituted imidazoles will undoubtedly continue, driven by the ongoing need for new therapeutic agents and the increasing emphasis on green chemistry. The inherent versatility of the imidazole core ensures that it will remain a fertile ground for discovery, promising new innovations in medicine and materials science for years to come.

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• Sisko, J., Kassick, A. J., Mellinger, M., Filan, J. J., Allen, A., & Olsen, M. A. (2000). Mild and efficient protocols provide 1,4,5-trisubstituted and 1,4-/4,5-disubstituted imidazoles regioselectively in a single pot from aryl-substituted tosylmethyl isocyanide (TosMIC) reagents and imines generated in situ from virtually any aldehyde and amine. The Journal of organic chemistry, 65(5), 1516-1524.
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• Sharma, V., Kumar, P., & Mohan, C. (2010). Review: A convenient approach for the synthesis of imidazole derivatives using microwaves. Der Pharma Chemica, 2(4), 232-243.
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Chemical stability and storage conditions for 2-Ethynyl-1-methyl-1h-imidazole

An In-depth Technical Guide to the Chemical Stability and Storage of 2-Ethynyl-1-methyl-1H-imidazole

For researchers, scientists, and professionals in drug development, ensuring the integrity of starting materials and intermediates is paramount. This guide provides a detailed examination of the chemical stability and optimal storage conditions for 2-Ethynyl-1-methyl-1H-imidazole, a heterocyclic building block with significant potential in medicinal chemistry. By understanding its intrinsic chemical nature, potential degradation pathways, and proper handling protocols, researchers can ensure the reliability and reproducibility of their experimental outcomes.

Compound Profile: Physicochemical Properties

2-Ethynyl-1-methyl-1H-imidazole is a substituted imidazole featuring a reactive terminal alkyne. Its stability is governed by the interplay between the aromatic imidazole ring and the electron-rich ethynyl group. While comprehensive experimental data for this specific isomer is not widely published, we can infer its properties from closely related analogs and the fundamental principles of organic chemistry.

Table 1: Physicochemical Properties of 2-Ethynyl-1-methyl-1H-imidazole and a Related Isomer

Property	2-Ethynyl-1-methyl-1H-imidazole	5-Ethynyl-1-methyl-1H-imidazole (Isomer)
Molecular Formula	C₆H₆N₂	C₆H₆N₂[1]
Molecular Weight	106.13 g/mol	106.13 g/mol [1]
CAS Number	37067-93-9	71759-92-7[1]
Appearance	Inferred: Colorless to light yellow liquid or low-melting solid	-
Boiling Point	Not available	116 °C at 25 mmHg[1]
Density	Not available	1.045 g/mL at 25 °C[1]

| Refractive Index | Not available | n20/D 1.5490[1] |

The imidazole core lends the molecule a polar and aromatic character.[2][3] The presence of the ethynyl group makes it a valuable synthon for reactions such as click chemistry, Sonogashira coupling, and other metal-catalyzed cross-couplings.

Chemical Stability and Potential Degradation Pathways

The overall stability of 2-Ethynyl-1-methyl-1H-imidazole is influenced by both the imidazole ring and the ethynyl functional group.

The Imidazole Ring: A Stable Aromatic Core

The imidazole ring is generally aromatic and exhibits good stability towards many oxidizing and reducing agents.[4] However, like many nitrogen-containing heterocycles, it is susceptible to degradation under specific conditions:

• Oxidation: The imidazole moiety can undergo oxidation, particularly when exposed to strong oxidizing agents, atmospheric oxygen over prolonged periods, or in the presence of radical initiators.[5] This can lead to the formation of various oxidized byproducts, potentially involving ring-opening or the formation of carbonyl-containing species.[5]

• Photodegradation: Imidazole derivatives can be sensitive to light, especially UV radiation.[5] Photo-induced degradation can proceed through complex radical pathways, leading to a variety of decomposition products.[5]

• Strong Acids and Bases: While generally stable, extreme pH conditions can affect the integrity of the molecule. The imidazole ring has a basic nitrogen atom that can be protonated. In solution, the imidazole moiety of some complex molecules has been shown to be liable to base-mediated autoxidation.[5]

The Ethynyl Group: A Locus of Reactivity

The terminal alkyne is a high-energy functional group and represents the primary site of reactivity. While essential for its synthetic utility, this group also presents stability challenges:

• Oligomerization/Polymerization: Terminal alkynes can be prone to self-reaction, especially in the presence of transition metal impurities (e.g., copper, palladium), heat, or light, leading to the formation of dimers, trimers, and higher-order oligomers.

• Oxidative Coupling: In the presence of oxygen and a suitable catalyst (often copper salts), terminal alkynes can undergo oxidative homocoupling (Glasner coupling) to form a diacetylene derivative.

Proposed Degradation Pathways

Based on the chemistry of the imidazole ring and the ethynyl group, several degradation pathways can be postulated. These reactions compromise the purity of the material, reducing its efficacy in subsequent synthetic steps.

Caption: Potential degradation pathways for 2-Ethynyl-1-methyl-1H-imidazole.

Recommended Storage and Handling Protocols

To mitigate the degradation risks, stringent storage and handling procedures are essential. These recommendations are synthesized from best practices for handling air-sensitive and reactive organic compounds, as informed by safety data sheets for related imidazole derivatives.[6][7]

Optimal Storage Conditions

The primary goal of storage is to exclude factors that promote degradation: oxygen, moisture, light, and heat.

Table 2: Recommended Storage Conditions

Parameter	Recommendation	Rationale
Temperature	2-8 °C (Refrigerated)	Reduces the rate of potential oligomerization and other thermally induced degradation reactions.
Atmosphere	Under an inert atmosphere (Argon or Nitrogen)	Prevents oxidative degradation of the imidazole ring and oxidative coupling of the ethynyl group.[7]
Container	Amber glass vial with a tightly sealed cap (e.g., PTFE-lined)	Protects the compound from light to prevent photodegradation.[7] A tight seal prevents ingress of atmospheric oxygen and moisture.
Moisture	Store in a dry environment.	Prevents potential hydrolysis or moisture-mediated side reactions. Use of a desiccator is recommended.

| Purity | Store in a high-purity state. | Impurities, particularly residual transition metals from synthesis, can catalyze degradation pathways. |

Safe Handling Procedures

Given the reactivity and potential hazards associated with imidazole derivatives, appropriate personal protective equipment (PPE) and handling techniques are mandatory. Many substituted imidazoles are classified as skin and eye irritants or corrosives.[8][9][10][11]

• Ventilation: Always handle the compound in a well-ventilated chemical fume hood to avoid inhalation of any vapors.[7][11][12]

• Personal Protective Equipment (PPE):

  • Gloves: Wear chemical-resistant gloves (e.g., nitrile).[6][8]

  • Eye Protection: Use safety glasses with side shields or chemical goggles.[6][8]

  • Lab Coat: A standard laboratory coat is required to protect from splashes.

• Dispensing: When dispensing the material, minimize its exposure to the atmosphere. If stored under an inert atmosphere, use techniques such as a Schlenk line or a glovebox for transfers. For smaller quantities, quickly dispense the required amount and promptly reseal and purge the container with inert gas.

• Incompatible Materials: Avoid contact with strong oxidizing agents, strong acids, and acid chlorides.[6][7]

Analytical Workflow for Stability Assessment

To ensure the quality of 2-Ethynyl-1-methyl-1H-imidazole over time, particularly for long-term research projects or in a GMP environment, a routine stability testing program is crucial. High-Performance Liquid Chromatography (HPLC) is a robust and common technique for this purpose.[13][14]

Caption: Experimental workflow for HPLC-based stability testing.

Protocol: HPLC Method for Purity and Stability Assessment

This protocol provides a general framework. The specific column, mobile phase, and gradient may require optimization for 2-Ethynyl-1-methyl-1H-imidazole.

Objective: To quantify the purity of 2-Ethynyl-1-methyl-1H-imidazole and detect the formation of degradation products over time.

Instrumentation & Materials:

• HPLC system with UV detector

• C18 Reverse-Phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• Mobile Phase A: Water with 0.1% Formic Acid

• Mobile Phase B: Acetonitrile with 0.1% Formic Acid

• Diluent: 50:50 Acetonitrile/Water

• 2-Ethynyl-1-methyl-1H-imidazole reference standard and test sample

• Volumetric flasks, pipettes, and autosampler vials

Methodology:

• Standard Preparation:

  • Accurately weigh approximately 10 mg of the reference standard into a 100 mL volumetric flask.

  • Dissolve and dilute to volume with the diluent to achieve a concentration of ~0.1 mg/mL.

• Sample Preparation:

  • Prepare the test sample from the stability study to the same target concentration (0.1 mg/mL) using the same diluent.

• Chromatographic Conditions (Example):

  • Flow Rate: 1.0 mL/min

  • Injection Volume: 10 µL

  • Column Temperature: 30 °C

  • UV Detection: 254 nm (or an empirically determined λmax)

  • Gradient Program:

    • 0-2 min: 5% B

    • 2-15 min: Linear gradient from 5% to 95% B

    • 15-18 min: Hold at 95% B

    • 18-18.1 min: Return to 5% B

    • 18.1-22 min: Re-equilibration at 5% B

• Analysis Sequence:

  • Inject diluent (blank) to ensure no system contamination.

  • Perform five replicate injections of the standard solution to establish system suitability (RSD of peak area < 2.0%).

  • Inject the sample solution.

• Data Analysis:

  • Integrate all peaks in the chromatogram.

  • Calculate the purity of the sample using the area percent method:

    • % Purity = (Area of Main Peak / Total Area of All Peaks) x 100

  • Compare the chromatogram to the initial time point (T=0) to identify any new peaks, which would indicate degradation products.

Conclusion

The chemical stability of 2-Ethynyl-1-methyl-1H-imidazole is robust under appropriate conditions but is susceptible to degradation via oxidation, photodegradation, and polymerization if not stored and handled correctly. By implementing the recommendations outlined in this guide—specifically, storage at refrigerated temperatures under an inert atmosphere and protected from light—researchers can preserve the integrity of this valuable synthetic building block. Routine analytical testing provides the necessary verification of purity, ensuring the reliability of experimental data and the success of complex synthetic endeavors.

References

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• Safe Work Australia. (2022). 1H-Imidazole, 1-methyl- - Evaluation statement. Retrieved from [Link]

• Hlimi, Y., et al. (2022). Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-méthyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. ResearchGate. Retrieved from [Link]

• Amzole India Pvt. Ltd. (2015). 2-Methyl Imidazole MSDS. Retrieved from [Link]

• Cheméo. (n.d.). Chemical Properties of 1H-Imidazole,1-ethyl-2-methyl (CAS 21202-52-8). Retrieved from [Link]

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An In-Depth Technical Guide to the In Silico Prediction of 2-Ethynyl-1-methyl-1H-imidazole Bioactivity

Abstract: The imidazole scaffold is a cornerstone in medicinal chemistry, with derivatives exhibiting a wide array of biological activities.[1][2] This guide provides a comprehensive, in-depth technical workflow for the in silico prediction of the bioactivity of a specific imidazole derivative, 2-Ethynyl-1-methyl-1H-imidazole. The document is structured to provide researchers, scientists, and drug development professionals with a robust framework for computational bioactivity screening, encompassing target identification, molecular docking, quantitative structure-activity relationship (QSAR) modeling, pharmacophore analysis, and molecular dynamics simulations. Each step is detailed with underlying scientific principles, practical protocols, and references to authoritative sources, ensuring a self-validating and reproducible methodology.

Introduction: The Rationale for In Silico Bioactivity Prediction

The imperative to accelerate the drug discovery pipeline while mitigating costs has propelled the adoption of computational, or in silico, methods.[3] These approaches allow for the rapid screening of vast chemical libraries and the prioritization of candidates for experimental validation. The imidazole ring is a privileged scaffold in drug discovery, present in numerous approved drugs and bioactive molecules, and is known to exhibit a wide range of pharmacological effects including antimicrobial, anticancer, and anti-inflammatory properties.[2][4][5]

2-Ethynyl-1-methyl-1H-imidazole (CAS: 71759-92-7) is a small molecule whose bioactivity is not extensively documented in publicly available literature. This makes it an ideal candidate for a comprehensive in silico investigation to hypothesize its potential biological targets and therapeutic applications. This guide will delineate a structured, multi-faceted computational workflow to predict its bioactivity, providing a blueprint for similar investigations of novel chemical entities.

Property	Value	Source
IUPAC Name	2-ethynyl-1-methyl-1H-imidazole	Sigma-Aldrich
CAS Number	71759-92-7	Sigma-Aldrich
Molecular Formula	C6H6N2	Sigma-Aldrich
Molecular Weight	106.13 g/mol	Sigma-Aldrich
SMILES	Cn1cncc1C#C	Sigma-Aldrich[6]
InChI Key	JFOSWQQRTHDTGG-UHFFFAOYSA-N	Sigma-Aldrich[6]

A Multi-Pillar Approach to Bioactivity Prediction

Our predictive workflow is built upon a foundation of complementary computational techniques. This integrated approach is designed to build a confluence of evidence, strengthening the confidence in the final bioactivity predictions.

A high-level overview of the multi-pillar in silico bioactivity prediction workflow.

Phase 1: Target Identification and Prioritization

The initial and most critical step is to identify potential biological targets of 2-Ethynyl-1-methyl-1H-imidazole. This process, often termed "target fishing" or "target prediction," leverages the principle of chemical similarity: molecules with similar structures are likely to interact with similar protein targets.

Rationale for Target Fishing

By comparing the structure of our query molecule to large databases of compounds with known bioactivities, we can generate a list of putative protein targets. This approach is particularly valuable when there is little to no prior knowledge about the molecule's biological effects.

Experimental Protocol: Target Fishing

• Ligand Preparation:

  • Obtain the 2D structure of 2-Ethynyl-1-methyl-1H-imidazole in a suitable format (e.g., SMILES: Cn1cncc1C#C).

  • Convert the 2D structure to a 3D conformation using a tool like Open Babel. This step is crucial for subsequent 3D similarity searches.

• Database Selection:

  • Utilize publicly accessible, large-scale bioactivity databases such as ChEMBL and PubChem .[7][8] These databases contain vast amounts of curated data on the interactions between small molecules and biological targets.

• Similarity Search Execution:

  • Perform a 2D and 3D similarity search against the selected databases using the prepared structure of 2-Ethynyl-1-methyl-1H-imidazole.

  • Employ a Tanimoto coefficient threshold (e.g., > 0.85 for 2D similarity) to identify structurally similar compounds.

• Target Prioritization:

  • Compile a list of protein targets associated with the identified similar compounds.

  • Prioritize targets based on the frequency of their appearance, the degree of similarity of the associated ligands to the query molecule, and their relevance to known therapeutic areas for imidazole-containing compounds (e.g., oncology, infectious diseases).

Target Class	Representative Targets	Rationale for Prioritization
Kinases	EGFR, CDK2, MAP P38α	Often targeted by small molecule inhibitors; some pyrrolizine-based compounds with predicted activity against these targets.[9]
Cytochrome P450 Enzymes	CYP51	A common target for azole antifungals.[2]
Protozoal Enzymes	Trypanosoma cruzi enzymes	Nitroimidazoles are known to have anti-protozoal activity.[10]

Phase 2: Elucidating Molecular Interactions

Once a prioritized list of potential targets is established, the next phase involves modeling the direct interaction between 2-Ethynyl-1-methyl-1H-imidazole and these proteins.

Molecular Docking: Predicting Binding Poses and Affinities

Molecular docking is a computational technique that predicts the preferred orientation of one molecule to a second when bound to each other to form a stable complex.[11][12] It allows us to visualize the binding mode and estimate the binding affinity, providing a quantitative measure of the interaction strength.

4.1.1. Causality Behind Methodological Choices

The choice of docking software and scoring function is critical. For this guide, we will utilize AutoDock Vina , a widely used and validated open-source docking program, due to its balance of speed and accuracy.

4.1.2. Experimental Protocol: Molecular Docking

• Protein Preparation:

  • Download the 3D crystal structure of the prioritized target protein from the RCSB Protein Data Bank (PDB) .[13]

  • Prepare the protein for docking by removing water molecules, adding polar hydrogens, and assigning partial charges. This can be accomplished using tools like AutoDock Tools .[12][14]

• Ligand Preparation:

  • Generate a 3D conformer of 2-Ethynyl-1-methyl-1H-imidazole and prepare it for docking by assigning rotatable bonds and charges.

• Binding Site Definition:

  • Identify the active site of the protein. If a co-crystallized ligand is present in the PDB structure, its coordinates can be used to define the center of the docking grid box. Otherwise, pocket prediction algorithms can be employed.[15]

• Docking Execution:

  • Run the docking simulation using AutoDock Vina. The program will generate multiple binding poses ranked by their predicted binding affinities (in kcal/mol).[12]

• Analysis of Results:

  • Visualize the top-ranked docking poses within the protein's active site using a molecular visualization tool like PyMOL or UCSF Chimera .

  • Analyze the key intermolecular interactions (e.g., hydrogen bonds, hydrophobic interactions, pi-pi stacking) between the ligand and the protein residues.

A streamlined workflow for molecular docking.

Molecular Dynamics (MD) Simulations: Assessing Complex Stability

While molecular docking provides a static snapshot of the protein-ligand interaction, MD simulations offer a dynamic view, allowing for the assessment of the stability of the complex over time.[16] This is crucial for validating the docking results and understanding the conformational changes that may occur upon ligand binding.[17]

4.2.1. Rationale for MD Simulations

By simulating the movement of atoms in the protein-ligand complex within a solvated environment, we can evaluate the stability of the predicted binding pose and calculate more accurate binding free energies.

4.2.2. Experimental Protocol: MD Simulations

• System Preparation:

  • Use the best-ranked docked pose from the molecular docking step as the starting structure.

  • Solvate the protein-ligand complex in a water box and add counter-ions to neutralize the system. This can be done using software packages like GROMACS .[18][19]

• Simulation Parameters:

  • Choose an appropriate force field (e.g., CHARMM36, AMBER) to describe the interactions between atoms.

  • Perform an energy minimization of the system to remove steric clashes.

  • Gradually heat the system to physiological temperature (300 K) and equilibrate it under constant pressure.

• Production Run:

  • Run the production MD simulation for a sufficient duration (e.g., 100 nanoseconds) to allow for adequate sampling of conformational space.

• Trajectory Analysis:

  • Analyze the MD trajectory to calculate metrics such as the root-mean-square deviation (RMSD) of the ligand and protein backbone to assess stability.

  • Calculate the binding free energy using methods like Molecular Mechanics Poisson-Boltzmann Surface Area (MM/PBSA) or Molecular Mechanics Generalized Born Surface Area (MM/GBSA).

Phase 3: Ligand-Based Predictive Modeling

In parallel with target-based approaches, ligand-based methods can provide valuable insights into the potential bioactivity of 2-Ethynyl-1-methyl-1H-imidazole. These methods do not require a 3D structure of the target protein.

Quantitative Structure-Activity Relationship (QSAR) Modeling

QSAR models are mathematical equations that relate the chemical structure of a series of compounds to their biological activity.[20] By building a QSAR model for a specific biological endpoint using a dataset of known active and inactive molecules, we can predict the activity of our query compound.

5.1.1. Scientific Integrity in QSAR

A robust QSAR model must be rigorously validated to ensure its predictive power. This involves splitting the dataset into training and test sets and evaluating the model's performance on the unseen test set.[20]

5.1.2. Experimental Protocol: QSAR Modeling

• Data Curation:

  • Compile a dataset of compounds with known activity against a specific target of interest (identified in Phase 1). This data can be sourced from databases like ChEMBL.[7]

  • Ensure the data is clean and consistent.

• Descriptor Calculation:

  • For each molecule in the dataset, calculate a set of molecular descriptors (e.g., physicochemical properties, topological indices, 2D fingerprints). This can be done using software like RDKit.[21]

• Model Building and Validation:

  • Split the dataset into a training set (typically 80%) and a test set (20%).[22]

  • Use a machine learning algorithm (e.g., random forest, support vector machine) to build a QSAR model on the training set.[3]

  • Validate the model's predictive performance on the test set using metrics such as R-squared for regression models or accuracy and AUC for classification models.

• Prediction for Query Compound:

  • Calculate the same set of molecular descriptors for 2-Ethynyl-1-methyl-1H-imidazole.

  • Use the validated QSAR model to predict its bioactivity.

The fundamental steps involved in building and applying a QSAR model.

Pharmacophore Modeling

A pharmacophore is an abstract representation of the key molecular features necessary for a molecule to bind to a specific target.[23] Pharmacophore models can be used to screen for novel compounds that possess these essential features.[24][25][26]

5.2.1. Rationale for Pharmacophore Modeling

By generating a pharmacophore model from a set of known active ligands for a particular target, we can assess whether 2-Ethynyl-1-methyl-1H-imidazole fits this pharmacophoric pattern, suggesting a similar mode of action.

5.2.2. Experimental Protocol: Pharmacophore Modeling

• Ligand Set Preparation:

  • Select a set of structurally diverse and potent ligands for a specific target from the literature or databases.

• Pharmacophore Generation:

  • Align the ligands and identify the common chemical features (e.g., hydrogen bond donors/acceptors, hydrophobic centroids, aromatic rings).

  • Generate a 3D pharmacophore model that encapsulates these features and their spatial relationships. This can be done using software like PharmaGist or LigandScout .

• Pharmacophore Validation:

  • Validate the pharmacophore model by screening a database of known active and inactive compounds. A good model should be able to distinguish between these two classes.

• Screening of Query Compound:

  • Screen 2-Ethynyl-1-methyl-1H-imidazole against the validated pharmacophore model to determine if it fits the required features.

Phase 4: Synthesis of Evidence and Hypothesis Generation

The final phase of the in silico workflow involves integrating the results from all the preceding analyses to formulate a well-supported bioactivity hypothesis.

Data Integration and Interpretation

A convergence of evidence from multiple computational methods significantly strengthens the prediction. For example, if target fishing suggests a particular kinase, molecular docking shows a favorable binding mode, MD simulations confirm the stability of the complex, and a QSAR model predicts high activity, the confidence in this prediction is substantially increased.

Formulation of a Testable Hypothesis

Based on the integrated data, a specific and testable hypothesis can be formulated. For instance: "2-Ethynyl-1-methyl-1H-imidazole is a potent inhibitor of Epidermal Growth Factor Receptor (EGFR) kinase activity, binding to the ATP-binding pocket and forming key hydrogen bonds with residues X, Y, and Z."

This hypothesis can then be passed on to experimental biologists for in vitro and subsequently in vivo validation, closing the loop between computational prediction and experimental confirmation.

Conclusion: The Role of In Silico Prediction in Modern Drug Discovery

This in-depth technical guide has outlined a comprehensive and scientifically rigorous workflow for the in silico prediction of the bioactivity of 2-Ethynyl-1-methyl-1H-imidazole. By employing a multi-faceted approach that combines target fishing, molecular docking, molecular dynamics simulations, QSAR modeling, and pharmacophore analysis, researchers can generate robust, testable hypotheses about the potential therapeutic applications of novel chemical entities. This structured methodology not only accelerates the initial stages of drug discovery but also enhances the efficiency of resource allocation by prioritizing the most promising candidates for experimental validation.

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Protocols & Analytical Methods

Application Notes and Protocols: A Guide to Azide-Alkyne Cycloaddition Reactions Featuring 2-Ethynyl-1-methyl-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

Introduction: Navigating the Landscape of "Click" Chemistry

The advent of "click" chemistry has revolutionized the field of bioconjugation, offering a suite of reactions that are high-yielding, stereospecific, and biocompatible.[1][2] Among these, the azide-alkyne cycloaddition has gained significant prominence. It is crucial, however, to distinguish between the two primary modalities of this reaction: the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).[3]

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) is a catalyst-free reaction that relies on the high ring strain of a cyclooctyne derivative to react with an azide.[3] This copper-free approach is particularly advantageous for applications in living systems where the cytotoxicity of copper is a concern.

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) , on the other hand, utilizes a terminal alkyne and an azide in the presence of a copper(I) catalyst.[4][5] This reaction is highly efficient and offers excellent regioselectivity, exclusively yielding the 1,4-disubstituted triazole product.[1][2]

The topic of this guide, 2-Ethynyl-1-methyl-1H-imidazole , is a terminal alkyne. Therefore, it is not suitable for SPAAC reactions. Instead, it is an excellent substrate for CuAAC reactions. This guide will provide a comprehensive overview of the synthesis of 2-Ethynyl-1-methyl-1H-imidazole and a detailed protocol for its application in CuAAC. For comparative purposes, a general protocol for a SPAAC reaction is also included.

Synthesis of 2-Ethynyl-1-methyl-1H-imidazole

The synthesis of 2-ethynyl-1-methyl-1H-imidazole can be efficiently achieved via a two-step process: a Sonogashira cross-coupling reaction to introduce the ethynyl group in a protected form, followed by deprotection. The Sonogashira coupling is a robust method for the formation of carbon-carbon bonds between a terminal alkyne and an aryl or vinyl halide, catalyzed by palladium and copper complexes.[6][7]

Proposed Synthetic Pathway

Caption: Proposed synthesis of 2-Ethynyl-1-methyl-1H-imidazole.

Experimental Protocol: Synthesis

Part 1: Sonogashira Coupling

This protocol is adapted from established Sonogashira coupling procedures for heterocyclic compounds.[8]

Materials:

• 2-Iodo-1-methyl-1H-imidazole

• Trimethylsilylacetylene

• Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂)

• Copper(I) iodide (CuI)

• Triethylamine (Et₃N), anhydrous

• Tetrahydrofuran (THF), anhydrous

• Saturated aqueous ammonium chloride (NH₄Cl)

• Brine

• Anhydrous magnesium sulfate (MgSO₄)

• Silica gel for column chromatography

• Hexanes and Ethyl Acetate for chromatography

Procedure:

• To a flame-dried, two-neck round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), add 2-iodo-1-methyl-1H-imidazole (1.0 eq), Pd(PPh₃)₂Cl₂ (0.03 eq), and CuI (0.06 eq).

• Add anhydrous THF and anhydrous Et₃N (2.0 eq).

• To this stirring suspension, add trimethylsilylacetylene (1.2 eq) dropwise.

• Heat the reaction mixture to 60 °C and stir for 12-16 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, cool the reaction to room temperature and quench with saturated aqueous NH₄Cl.

• Extract the aqueous layer with ethyl acetate (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous MgSO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel using a gradient of hexanes and ethyl acetate to afford 2-((trimethylsilyl)ethynyl)-1-methyl-1H-imidazole.

Part 2: Deprotection of the Trimethylsilyl (TMS) Group

This protocol utilizes mild basic conditions for the removal of the TMS protecting group.[9][10][11]

Materials:

• 2-((Trimethylsilyl)ethynyl)-1-methyl-1H-imidazole

• Potassium carbonate (K₂CO₃)

• Methanol (MeOH)

• Dichloromethane (DCM)

• Deionized water

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• Dissolve the TMS-protected intermediate (1.0 eq) in methanol.

• Add potassium carbonate (2.0 eq) to the solution.

• Stir the reaction mixture at room temperature for 2-4 hours. Monitor the reaction by TLC.

• Once the reaction is complete, remove the methanol under reduced pressure.

• To the residue, add deionized water and extract with dichloromethane (3 x volume).

• Combine the organic layers, wash with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure to yield 2-ethynyl-1-methyl-1H-imidazole. The product can be further purified by column chromatography if necessary.

Protocol: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) with 2-Ethynyl-1-methyl-1H-imidazole

This protocol describes a general procedure for the CuAAC reaction between 2-ethynyl-1-methyl-1H-imidazole and an organic azide, using benzyl azide as a model substrate.[12][13]

Reaction Mechanism

Caption: Simplified mechanism of the CuAAC reaction.

Experimental Protocol: CuAAC

Materials:

• 2-Ethynyl-1-methyl-1H-imidazole

• Benzyl azide

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• tert-Butanol (t-BuOH)

• Deionized water

• Ethyl acetate

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (Na₂SO₄)

Procedure:

• In a vial, dissolve 2-ethynyl-1-methyl-1H-imidazole (1.0 eq) and benzyl azide (1.0 eq) in a 1:1 mixture of t-BuOH and deionized water.

• In a separate vial, prepare a fresh solution of sodium ascorbate (0.3 eq) in deionized water.

• In another vial, prepare a solution of CuSO₄·5H₂O (0.1 eq) in deionized water.

• To the stirring solution of the alkyne and azide, add the sodium ascorbate solution, followed by the copper(II) sulfate solution.

• Stir the reaction mixture vigorously at room temperature for 8-12 hours. The reaction mixture may become heterogeneous.

• Monitor the reaction progress by TLC.

• Upon completion, dilute the reaction mixture with water and extract with ethyl acetate (3 x volume).

• Combine the organic layers, wash with saturated aqueous NaHCO₃, then with brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel to obtain the desired 1,2,3-triazole product.

Data Summary Table

Parameter	Value
Alkyne	2-Ethynyl-1-methyl-1H-imidazole
Azide	Benzyl Azide
Catalyst System	CuSO₄·5H₂O / Sodium Ascorbate
Solvent System	t-BuOH / H₂O (1:1)
Reaction Temperature	Room Temperature
Reaction Time	8-12 hours
Typical Yield	>90% (after purification)

Reference Protocol: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

For educational purposes and to provide a complete resource, a general protocol for a SPAAC reaction is provided below. This reaction uses a strained cyclooctyne, such as Dibenzocyclooctyne (DBCO), and is copper-free.

Reaction Workflow

Caption: General experimental workflow for a SPAAC reaction.

General Protocol: SPAAC with a DBCO-containing molecule

Materials:

• Azide-modified biomolecule (e.g., protein, peptide, or small molecule)

• DBCO-functionalized reagent (e.g., DBCO-PEG-NHS ester, DBCO-amine)

• Phosphate-buffered saline (PBS), pH 7.4, or other suitable biocompatible buffer

• Dimethyl sulfoxide (DMSO) for dissolving reagents if necessary

Procedure:

• Prepare a stock solution of the DBCO-functionalized reagent in DMSO.

• Prepare a solution of the azide-modified biomolecule in the desired reaction buffer (e.g., PBS).

• Add the DBCO reagent stock solution to the solution of the azide-modified biomolecule. A slight molar excess of the DBCO reagent (e.g., 1.1-2.0 eq) is often used to ensure complete reaction. The final concentration of DMSO should be kept low (typically <5%) to avoid denaturation of biomolecules.

• Incubate the reaction mixture at room temperature or 37 °C. Reaction times can vary from 1 to 24 hours depending on the concentration and reactivity of the substrates.

• Monitor the reaction progress by an appropriate analytical method, such as LC-MS or SDS-PAGE.

• Once the reaction is complete, the resulting conjugate can be purified using standard techniques such as size-exclusion chromatography (SEC), dialysis, or high-performance liquid chromatography (HPLC) to remove any unreacted reagents.

Conclusion and Field-Proven Insights

The choice between CuAAC and SPAAC is dictated by the nature of the alkyne and the experimental context. For terminal alkynes such as 2-ethynyl-1-methyl-1H-imidazole , CuAAC is the appropriate and highly efficient method for forming 1,2,3-triazoles. The imidazole moiety in this particular alkyne can offer unique properties to the resulting conjugate, such as altered solubility, potential for metal coordination, or specific biological interactions.

When working with sensitive biological systems where copper toxicity is a concern, SPAAC remains the premier choice. However, this necessitates the use of pre-functionalized, strained cyclooctynes, which are generally larger and more expensive than simple terminal alkynes.

By understanding the distinct mechanisms and requirements of these powerful "click" reactions, researchers can effectively design and execute robust bioconjugation strategies for a wide array of applications in drug discovery, diagnostics, and materials science.

References

• Rostovtsev, V. V., Green, L. G., Fokin, V. V., & Sharpless, K. B. (2002). A Stepwise Huisgen Cycloaddition Process: Copper(I)-Catalyzed Regioselective "Ligation" of Azides and Terminal Alkynes. Angewandte Chemie International Edition, 41(14), 2596–2599. [Link]

• Hein, C. D., Liu, X., & Wang, D. (2008). Click Chemistry, a Powerful Tool for Pharmaceutical Sciences. Pharmaceutical Research, 25(10), 2216–2230. [Link]

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• Google Patents. (n.d.). CN103086978A - 1-methylimidazole preparation method.

• Royal Society of Chemistry. (n.d.). Sequential Sonogashira/intramolecular aminopalladation/cross-coupling of ortho-ethynyl-anilines catalyzed by a single palladium source: rapid access to 2,3-diarylindoles. Organic & Biomolecular Chemistry. [Link]

• Gelest, Inc. (2018). Some Aspects of the Chemistry of Alkynylsilanes. [Link]

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Application Note: Strategic Synthesis of Imidazole-Based Kinase Inhibitors Utilizing 2-Ethynyl-1-methyl-1H-imidazole

Abstract

This technical guide provides a comprehensive overview and detailed protocols for the synthesis of novel imidazole-based kinase inhibitors, leveraging the versatile chemical properties of 2-Ethynyl-1-methyl-1H-imidazole. Kinases are a critical class of enzymes involved in cellular signaling, and their dysregulation is a hallmark of numerous diseases, most notably cancer.[1][2] The imidazole scaffold is a privileged structure in medicinal chemistry, capable of forming key interactions within the ATP-binding site of many kinases.[3][4][5] This document outlines two powerful synthetic strategies—the Sonogashira cross-coupling reaction and the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) or "Click Chemistry"—to demonstrate the utility of 2-Ethynyl-1-methyl-1H-imidazole as a foundational building block for creating diverse libraries of potential therapeutic agents. Detailed, field-proven protocols, mechanistic insights, and characterization guidelines are provided for researchers, scientists, and drug development professionals.

Introduction: The Power of the Imidazole Scaffold in Kinase Inhibition

Protein kinases orchestrate a vast array of cellular processes, including growth, proliferation, differentiation, and apoptosis, by catalyzing the phosphorylation of specific substrates.[1][3] Their central role in signaling makes them a major target for drug discovery, with numerous small-molecule kinase inhibitors approved for clinical use.[1] The imidazole ring system is a recurring motif in many successful kinase inhibitors, including the FDA-approved drug Nilotinib, which targets the BCR-ABL kinase in chronic myeloid leukemia.[6]

The pharmacological success of the imidazole core can be attributed to several key features:

• Hydrogen Bonding: The imidazole ring possesses both a hydrogen bond donor (the N-H group, if unsubstituted) and a hydrogen bond acceptor (the sp²-hybridized nitrogen), allowing it to form critical interactions with the "hinge" region of the kinase ATP-binding pocket.[4]

• Scaffolding Potential: Its planar structure and ability to be substituted at multiple positions allow it to serve as a rigid scaffold, orienting other pharmacophoric groups into optimal binding conformations.[7]

• Favorable Physicochemical Properties: Imidazole-containing compounds often exhibit desirable drug-like properties, contributing to their bioavailability and metabolic stability.[8]

The reagent at the center of this guide, 2-Ethynyl-1-methyl-1H-imidazole , is a particularly valuable building block. The terminal alkyne group is a highly versatile functional handle, enabling the use of powerful and reliable carbon-carbon and carbon-heteroatom bond-forming reactions to construct complex molecular architectures.

Strategic Synthetic Pathways & Protocols

The terminal alkyne of 2-Ethynyl-1-methyl-1H-imidazole is primed for two of modern organic chemistry's most robust reactions: Sonogashira coupling and Click Chemistry. These methods provide reliable pathways to conjugate the imidazole core with other key fragments of kinase inhibitors, such as substituted aryl and heteroaryl systems.

Strategy I: Sonogashira Cross-Coupling for C(sp)-C(sp²) Bond Formation

The Sonogashira reaction is a cornerstone of medicinal chemistry, forming a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide.[9] This reaction is catalyzed by a combination of a palladium(0) complex and a copper(I) salt, and it proceeds under mild conditions, tolerating a wide range of functional groups.[9][10]

Causality Behind the Method: This strategy is ideal for directly linking the 2-ethynylimidazole core to a (hetero)aryl scaffold known to interact with other regions of the kinase active site. Many kinase inhibitors feature a bi-aryl or heteroaryl-aryl structure, and the Sonogashira reaction provides a direct and efficient means to assemble such systems.

Detailed Protocol 1: Synthesis of 2-((4-Aminopyrimidin-2-yl)ethynyl)-1-methyl-1H-imidazole via Sonogashira Coupling

This protocol details the coupling of 2-Ethynyl-1-methyl-1H-imidazole with 2-chloro-4-aminopyrimidine, a common fragment in kinase inhibitor design.

Materials:

• 2-Ethynyl-1-methyl-1H-imidazole (1.0 eq)

• 2-Chloro-4-aminopyrimidine (1.1 eq)

• Bis(triphenylphosphine)palladium(II) dichloride [PdCl₂(PPh₃)₂] (0.03 eq)

• Copper(I) iodide (CuI) (0.06 eq)

• Triethylamine (TEA) (3.0 eq)

• Anhydrous, degassed Tetrahydrofuran (THF)

• Schlenk flask or similar reaction vessel

• Nitrogen or Argon gas supply

• Standard glassware for workup and purification

• Silica gel for column chromatography

Step-by-Step Methodology:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere (N₂ or Ar), add 2-chloro-4-aminopyrimidine (1.1 eq), PdCl₂(PPh₃)₂ (0.03 eq), and CuI (0.06 eq).

• Solvent Addition: Add anhydrous, degassed THF via syringe. Stir the mixture for 10 minutes at room temperature to ensure dissolution and catalyst activation.

• Reagent Addition: Add triethylamine (3.0 eq) followed by a solution of 2-Ethynyl-1-methyl-1H-imidazole (1.0 eq) in a small amount of THF.

• Reaction Execution: Heat the reaction mixture to 60 °C and stir for 4-6 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting material is consumed.

• Workup: Cool the reaction to room temperature. Filter the mixture through a pad of Celite to remove the catalyst residues, washing the pad with ethyl acetate.

• Extraction: Concentrate the filtrate under reduced pressure. Dissolve the residue in ethyl acetate and wash with water (2x) and brine (1x).

• Purification: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate. Purify the crude product by flash column chromatography on silica gel using a gradient of dichloromethane/methanol to afford the desired product.

• Characterization: Confirm the structure and purity of the final compound using ¹H NMR, ¹³C NMR, and High-Resolution Mass Spectrometry (HRMS).

Data Presentation: Sonogashira Reaction Parameter Optimization

Parameter	Condition A	Condition B	Condition C	Outcome
Catalyst	PdCl₂(PPh₃)₂	Pd(PPh₃)₄	Pd₂(dba)₃ / XPhos	PdCl₂(PPh₃)₂ provides a good balance of reactivity and stability.
Base	Triethylamine	Diisopropylamine	K₂CO₃	Amine bases are crucial for both quenching generated HCl and facilitating the copper cycle.[10]
Solvent	THF	DMF	Dioxane	THF is often sufficient and easily removed.
Temperature	Room Temp	60 °C	80 °C	Gentle heating often accelerates the reaction without significant byproduct formation.

Visualization: Sonogashira Coupling Workflow

Caption: Workflow for Sonogashira Coupling.

Strategy II: Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

"Click Chemistry" describes a class of reactions that are high-yielding, wide in scope, and generate only inoffensive byproducts.[11] The CuAAC reaction, which joins an azide and a terminal alkyne to form a 1,4-disubstituted 1,2,3-triazole, is the premier example of this concept.[12]

Causality Behind the Method: The resulting triazole ring is not just a simple linker. It is a stable, aromatic heterocycle that is an excellent mimic of an amide bond and can participate in hydrogen bonding and dipole interactions within a protein's active site. This strategy allows for the modular assembly of two distinct fragments—one bearing the imidazole-alkyne and the other an azide—offering great flexibility in library design.

Detailed Protocol 2: Synthesis of a Triazole-Linked Kinase Inhibitor Scaffold

This protocol describes the "clicking" of 2-Ethynyl-1-methyl-1H-imidazole with a representative azide-containing fragment, 1-(azidomethyl)-4-fluorobenzene.

Materials:

• 2-Ethynyl-1-methyl-1H-imidazole (1.0 eq)

• 1-(Azidomethyl)-4-fluorobenzene (1.0 eq)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.1 eq)

• Sodium ascorbate (0.2 eq)

• tert-Butanol (t-BuOH) and Water (1:1 mixture)

• Standard glassware for reaction and workup

Step-by-Step Methodology:

• Reagent Preparation: In a round-bottom flask, dissolve 2-Ethynyl-1-methyl-1H-imidazole (1.0 eq) and 1-(azidomethyl)-4-fluorobenzene (1.0 eq) in a 1:1 mixture of t-BuOH and water.

• Catalyst Addition: In a separate vial, prepare a fresh aqueous solution of sodium ascorbate (0.2 eq). In another vial, prepare an aqueous solution of CuSO₄·5H₂O (0.1 eq).

• Reaction Initiation: Add the sodium ascorbate solution to the main reaction flask, followed by the CuSO₄·5H₂O solution. The reaction mixture may turn cloudy or change color, indicating the formation of the active Cu(I) species.

• Reaction Execution: Stir the reaction vigorously at room temperature for 12-24 hours. The reaction is often complete when the mixture becomes homogeneous. Monitor by TLC or LC-MS.

• Workup: Once the reaction is complete, add water and extract the product with ethyl acetate (3x).

• Purification: Combine the organic layers, wash with brine, dry over Na₂SO₄, and concentrate under reduced pressure. The crude product can often be purified by recrystallization or, if necessary, by flash column chromatography.

• Characterization: Confirm the formation of the 1,4-disubstituted triazole product via ¹H NMR (observing the characteristic triazole proton singlet), ¹³C NMR, and HRMS.

Visualization: CuAAC "Click Chemistry" Workflow

Caption: Workflow for CuAAC Click Reaction.

Target Kinases and Structure-Activity Relationship (SAR) Insights

The imidazole scaffold is a versatile framework for targeting a wide range of kinases. Depending on the substituents appended via the synthetic routes described, these inhibitors can be designed to target various kinase families.

Prominent Kinase Targets for Imidazole-Based Inhibitors:

• Receptor Tyrosine Kinases (RTKs): This class includes EGFR (Epidermal Growth Factor Receptor), VEGFR (Vascular Endothelial Growth Factor Receptor), and FGFR (Fibroblast Growth Factor Receptor), which are crucial regulators of cell growth and angiogenesis and are often overactive in cancer.[6][13]

• Non-Receptor Tyrosine Kinases: FMS-like tyrosine kinase 3 (FLT3) is a key target in acute myeloid leukemia.[6][13]

• Serine/Threonine Kinases: The p38 MAP kinase, involved in inflammatory responses, has been successfully targeted by imidazole-based compounds.[8]

SAR Insights: The design of potent and selective inhibitors relies on understanding the structure-activity relationships. For imidazole-based inhibitors, key considerations include:

• Hinge Binding: The core imidazole often serves as the primary hinge-binding motif.

• Hydrophobic Pockets: The groups installed via Sonogashira or Click chemistry are designed to occupy adjacent hydrophobic pockets, which can enhance binding affinity and selectivity.[14]

• Type II Inhibitors: More advanced designs can create "Type II" inhibitors, which bind to the inactive "DFG-out" conformation of the kinase.[15][16] These inhibitors often exhibit greater selectivity and can be accessed by designing larger, more flexible molecules that occupy the allosteric site adjacent to the ATP pocket.

Conclusion

2-Ethynyl-1-methyl-1H-imidazole stands out as a powerful and versatile starting material for the construction of imidazole-based kinase inhibitors. The robust and high-yielding nature of Sonogashira coupling and CuAAC click chemistry provides medicinal chemists with reliable and modular strategies to rapidly assemble diverse compound libraries. The protocols and insights provided in this guide serve as a foundational framework for researchers aiming to explore this rich chemical space in the pursuit of novel and effective targeted therapies.

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• Baker, S. J., et al. (2021). Discovery of Imidazole-Based Inhibitors of Plasmodium falciparum cGMP-Dependent Protein Kinase. PubMed Central. Available at: [Link]

• ResearchGate. (2025). 17 alpha-Ethynylestradiol Peptide Labeling by 'Click' Chemistry. Available at: [Link]

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• Ferreira, M., et al. (2021). Studies on the Radziszewski Reaction—Synthesis and Characterization of New Imidazole Derivatives. MDPI. Available at: [Link]

• Zheng, Z., et al. (2023). Rigid Scaffolds are Promising for Designing Macrocyclic Kinase Inhibitors. bioRxiv. Available at: [Link]

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• Liu, Z., et al. (2020). Design, Synthesis, and Evaluation of Novel Imidazo[1,2-a][3][6][10]triazines and Their Derivatives as Focal Adhesion Kinase Inhibitors with Antitumor Activity. Journal of Medicinal Chemistry. Available at: [Link]

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Application Notes &amp; Protocols: A Step-by-Step Guide to Functionalizing Peptides with 2-Ethynyl-1-methyl-1H-imidazole

Authored by: Your Name, Senior Application Scientist

Introduction

The targeted functionalization of peptides is a cornerstone of modern drug development, chemical biology, and materials science. By attaching specific moieties, researchers can enhance peptide stability, modulate bioactivity, introduce fluorescent labels, or immobilize peptides onto surfaces. One of the most robust and widely adopted methods for peptide conjugation is the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry".[1] This reaction is prized for its high efficiency, stereospecificity, and bioorthogonality, proceeding reliably under mild, often aqueous, conditions with minimal byproduct formation.[2][3]

This guide provides a comprehensive, step-by-step protocol for the functionalization of an azide-modified peptide with the terminal alkyne, 2-ethynyl-1-methyl-1H-imidazole. The resulting 1,2,3-triazole linkage is chemically stable and serves as an effective mimic of the native amide bond in peptides, making this an invaluable technique for creating novel peptide conjugates.[2][4] We will detail the necessary prerequisites, the core reaction protocol, and the subsequent purification and characterization steps essential for validating the final product.

Core Principle: The CuAAC Reaction

The fundamental chemistry involves the [3+2] cycloaddition between a peptide bearing an azide functional group and the terminal alkyne of 2-ethynyl-1-methyl-1H-imidazole. This reaction is catalyzed by a Cu(I) species, which is typically generated in situ from a Cu(II) salt (like CuSO₄) through the addition of a reducing agent, most commonly sodium ascorbate.[5] The reaction is highly regioselective, exclusively yielding the 1,4-disubstituted triazole isomer.

To enhance reaction kinetics and protect the peptide from potential oxidative damage, a copper-coordinating ligand such as Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) is often included.[5]

Experimental Workflow Overview

The overall process can be visualized as a three-stage workflow: Preparation, Reaction, and Validation. This ensures that each step is completed successfully before proceeding to the next, which is critical for achieving a high purity final product.

Caption: High-level experimental workflow.

PART 1: Preparation of Reactants

Azide-Modified Peptide

The prerequisite for this protocol is a peptide containing an azide moiety. The azide group is not naturally occurring and must be incorporated synthetically.[2] This can be achieved through several established methods:

• Solid-Phase Peptide Synthesis (SPPS): Incorporating an azide-bearing non-canonical amino acid (e.g., L-azidohomoalanine) during peptide synthesis.[6]

• Post-Synthetic Modification: Converting a primary amine (e.g., the ε-amino group of a lysine residue or the N-terminus) to an azide.[2]

Protocol Insight: For this guide, we will assume the use of a purified, azide-modified peptide. It is crucial to have the peptide's purity and mass confirmed by analytical RP-HPLC and mass spectrometry before proceeding with the conjugation reaction.

Reagent Stock Solutions

Accurate preparation of stock solutions is critical for reproducibility. Prepare the following solutions using high-purity water (e.g., Milli-Q) or an appropriate buffer.

Reagent	Stock Concentration	Solvent	Storage
Azide-Peptide	10 mM	Degassed PBS, pH 7.4	-20°C
2-Ethynyl-1-methyl-1H-imidazole	100 mM	DMSO	-20°C, desiccated
Copper(II) Sulfate (CuSO₄)	100 mM	High-Purity Water	Room Temperature
Sodium Ascorbate (Na-Ascorbate)	500 mM	High-Purity Water	-20°C (prepare fresh)
THPTA (Ligand)	250 mM	High-Purity Water	-20°C

Causality Note: Sodium ascorbate solutions are susceptible to oxidation. It is imperative to prepare this solution fresh on the day of the experiment to ensure its reducing capacity for the in situ generation of the active Cu(I) catalyst.

PART 2: The CuAAC Functionalization Protocol

This protocol is designed for a 100 µL final reaction volume. It can be scaled as needed, maintaining the relative concentrations of the reactants.

Reaction Scheme

The core chemical transformation is the cycloaddition reaction to form the stable triazole linkage.

Caption: CuAAC reaction scheme. (Note: Images are placeholders for chemical structures).

Step-by-Step Procedure

• Reaction Setup: In a 1.5 mL microcentrifuge tube, add the following reagents in the specified order . This sequence is critical to prevent premature copper precipitation.

  • 50 µL of degassed buffer (e.g., PBS, pH 7.4)

  • 10 µL of 10 mM Azide-Peptide stock (Final concentration: 1 mM)

  • 2 µL of 250 mM THPTA stock (Final concentration: 5 mM)

  • 5 µL of 100 mM 2-Ethynyl-1-methyl-1H-imidazole stock (Final concentration: 5 mM)

  • 10 µL of 100 mM CuSO₄ stock (Final concentration: 10 mM)

• Vortex: Gently vortex the mixture for 5-10 seconds.

• Initiation: Add 23 µL of freshly prepared 500 mM Sodium Ascorbate stock (Final concentration: ~115 mM). The final volume should be ~100 µL.

• Incubation: Incubate the reaction at room temperature for 1-4 hours. The reaction can be placed on a gentle rocker or shaker. For complex peptides, or if reaction kinetics are slow, this can be extended overnight.

Expert Insight: The order of addition is paramount. The copper and ligand should be allowed to complex before the addition of the reducing agent. Adding the ascorbate last ensures the Cu(I) is generated in the presence of all other components, maximizing catalytic efficiency. A 5-fold molar excess of the alkyne and catalyst components over the peptide is a robust starting point for ensuring high conversion.

PART 3: Purification and Validation

Purification by RP-HPLC

The standard and most effective method for purifying the functionalized peptide from the crude reaction mixture is Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC).[7][8] The retention of the peptide on the C18 stationary phase is primarily driven by hydrophobicity.[7]

Typical Protocol:

• Column: C18 column (e.g., 5 µm particle size, 100 Å pore size, 4.6 x 250 mm).

• Mobile Phase A: 0.1% Trifluoroacetic Acid (TFA) in High-Purity Water.

• Mobile Phase B: 0.1% TFA in Acetonitrile (ACN).

• Gradient: A linear gradient from 5% B to 95% B over 30-40 minutes is a good starting point for method development.

• Detection: UV detection at 214-220 nm, which corresponds to the absorbance of the peptide backbone.[8]

• Procedure:

  • Quench the reaction by adding 5 µL of 0.5 M EDTA solution to chelate the copper catalyst.

  • Centrifuge the crude mixture to pellet any precipitate.

  • Inject the supernatant onto the equilibrated RP-HPLC system.

  • Collect fractions corresponding to the major product peak.

  • Analyze collected fractions by mass spectrometry to confirm the presence of the desired product.

  • Pool the pure fractions and lyophilize to obtain the final product as a dry powder.

Trustworthiness Check: The functionalized peptide will typically have a longer retention time on the RP-HPLC column compared to the starting azide-peptide due to the addition of the relatively hydrophobic imidazole-triazole moiety. This shift in retention time is the first indicator of a successful reaction.

Characterization by Mass Spectrometry

Mass spectrometry (MS) is the definitive technique for confirming the successful covalent modification of the peptide.[9] It provides a precise measurement of the molecular weight, allowing for verification of the mass addition.[10]

Expected Mass Shift: The covalent addition of 2-ethynyl-1-methyl-1H-imidazole (C₆H₆N₂) results in a specific mass increase.

Compound	Formula	Monoisotopic Mass (Da)
2-Ethynyl-1-methyl-1H-imidazole	C₆H₆N₂	106.0531

Therefore, the mass of the functionalized peptide should be: Mass (Final Product) = Mass (Azide-Peptide) - Mass (N₂) + Mass (C₆H₆N₂) = Mass (Azide-Peptide) + 106.0531 Da

(Note: The reaction involves the loss of N₂ from the azide, which is replaced by the alkyne moiety in the cycloaddition.)

Procedure:

• Reconstitute a small aliquot of the purified, lyophilized peptide in a suitable solvent (e.g., 50:50 Water/ACN with 0.1% formic acid).

• Analyze using an electrospray ionization (ESI) mass spectrometer.

• Compare the observed mass spectrum with the theoretical mass calculated above. The presence of a peak corresponding to the expected mass of the functionalized peptide confirms a successful conjugation.[11]

References

• Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology.[Link]

• Reverse-phase HPLC Peptide Purification. LifeTein.[Link]

• Click Chemistry in Peptide-Based Drug Design. Molecules.[Link]

• Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)-Mediated Macrocyclization of Peptides: Impact on Conformation and Biological Activity. Current Medicinal Chemistry.[Link]

• Alkyne Containing Amino Acids. Aapptec Peptides.[Link]

• Click Chemistry in Peptide Synthesis. GenScript.[Link]

• Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-méthyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Der Pharma Chemica.[Link]

• Overview of peptide and protein analysis by mass spectrometry. Current Protocols in Molecular Biology.[Link]

• Peptide/Protein Functionalization and Macrocyclization via Alkyne Umpolung with Hypervalent Iodine Reagents. Accounts of Chemical Research.[Link]

• HPLC Analysis and Purification of Peptides. Methods in Molecular Biology.[Link]

• Click Chemistry. Biosyntan GmbH.[Link]

• A Guide to the Analysis and Purification of Proteins and Peptides by Reversed-Phase HPLC. Advanced Chromatography Technologies.[Link]

• Identification of Protein Modifications by Mass Spectrometry. University of Massachusetts Medical School.[Link]

• Selective modification of alkyne-linked peptides and proteins by cyclometalated gold(III) (C^N) complex-mediated alkynylation. Bioorganic & Medicinal Chemistry.[Link]

• Copper-catalysed azide–alkyne cycloadditions (CuAAC): an update. Organic & Biomolecular Chemistry.[Link]

• The Handbook of Analysis and Purification of Peptides and Proteins by Reversed-Phase HPLC. Harvard Apparatus.[Link]

• Identification and Quantification of Protein Modifications by Peptide Mapping with UPLC-MSE. Waters Corporation.[Link]

• Imidazole synthesis. Organic Chemistry Portal.[Link]

• SYNTHESIS OF 2-ACYL-1-MElHYL-l~-IMIDAZOLES AND REACTIVITY OF. J-STAGE.[Link]

• Characterization of intact and modified proteins by mass spectrometry. MS Vision.[Link]

• Copper-catalyzed Azide-alkyne Cycloaddition (CuAAC)-Mediated Macrocyclization of Peptides: Impact on Conformation and Biological Activity. Bentham Science.[Link]

• Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. Molecules.[Link]

• Modification of N-terminal α-amino groups of peptides and proteins using ketenes. Organic & Biomolecular Chemistry.[Link]

• Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-methyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. Der Pharma Chemica.[Link]

Sources

• 1. jpt.com [jpt.com]
• 2. cpcscientific.com [cpcscientific.com]
• 3. Click Chemistry - Biosyntan GmbH [biosyntan.de]
• 4. Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)-Mediated Macrocyclization of Peptides: Impact on Conformation and Biological Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. jenabioscience.com [jenabioscience.com]
• 6. bachem.com [bachem.com]
• 7. bachem.com [bachem.com]
• 8. Reverse-phase HPLC Peptide Purification - Creative Peptides-Peptide Drug Discovery [pepdd.com]
• 9. Overview of peptide and protein analysis by mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. msf.ucsf.edu [msf.ucsf.edu]
• 11. msvision.com [msvision.com]

Application Notes and Protocols: Leveraging 2-Ethynyl-1-methyl-1H-imidazole in the Synthesis of Novel Antifungal Agents

Introduction: The Azole Scaffold and the Promise of a Versatile Building Block

The landscape of antifungal drug discovery is dominated by the azole class of compounds, which have for decades been a cornerstone in the treatment of systemic and superficial mycoses.[1] Their mechanism of action, the targeted inhibition of the fungal cytochrome P450 enzyme lanosterol 14α-demethylase (CYP51), is a well-established and effective strategy.[2] This enzyme is critical for the biosynthesis of ergosterol, an essential component of the fungal cell membrane.[3] Its disruption leads to membrane instability and ultimately, fungal cell death.[2]

Within this successful class of drugs, the imidazole ring serves as a crucial pharmacophore.[1][4] However, the emergence of drug-resistant fungal strains necessitates the continuous development of new and more potent antifungal agents. This guide focuses on a highly versatile and promising building block for the synthesis of next-generation antifungal agents: 2-ethynyl-1-methyl-1H-imidazole . The presence of a terminal alkyne group on the imidazole scaffold opens up a vast chemical space for the introduction of diverse structural motifs through robust and efficient chemical transformations, primarily the Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Sonogashira cross-coupling reaction.[4][5][6]

This document provides a comprehensive technical guide for researchers, scientists, and drug development professionals on the strategic use of 2-ethynyl-1-methyl-1H-imidazole. We will detail its synthesis and subsequent application in the construction of novel imidazole-triazole hybrids and other derivatives, supported by detailed experimental protocols and an exploration of their antifungal potential.

Part 1: Synthesis of the Core Scaffold: 2-Ethynyl-1-methyl-1H-imidazole

A complete synthetic workflow begins with the preparation of the core building block. The synthesis of 2-ethynyl-1-methyl-1H-imidazole can be approached as a two-step process starting from commercially available imidazole.

Step 1: Synthesis of 1-methylimidazole

The methylation of imidazole is a well-established industrial and laboratory procedure.[7] While various methylating agents can be employed, the use of methanol in the presence of an acid catalyst is a common and cost-effective approach.[7][8] Alternatively, for laboratory scale, methyl iodide provides a convenient method.[9]

Protocol 1: Laboratory-Scale Synthesis of 1-methylimidazole

• Materials:

  • Imidazole (1.0 eq)

  • Sodium hydroxide (1.2 eq)

  • Methyl iodide (1.5 eq)[9]

  • Ethanol

  • Water

  • Magnesium sulfate or Sodium sulfate (anhydrous)

  • Round-bottom flask, magnetic stirrer, separatory funnel, filtration apparatus.

• Procedure:

  • In a round-bottom flask, dissolve imidazole (5 g) in ethanol (100 mL).[9]

  • Add sodium hydroxide (8 g) to the flask and stir until it dissolves.[9]

  • Carefully add methyl iodide (10 mL) to the mixture and stir at room temperature for 2-3 hours. The reaction should be performed in a well-ventilated fume hood.[9]

  • Upon completion (monitored by TLC), transfer the reaction mixture to a separatory funnel and add water.[9]

  • Extract the aqueous layer with a suitable organic solvent (e.g., dichloromethane or ethyl acetate).

  • Combine the organic layers and wash with brine.

  • Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.[9]

  • Filter the drying agent and remove the solvent under reduced pressure to yield crude 1-methylimidazole.

  • The product can be further purified by distillation.

Step 2: Introduction of the Ethynyl Group (Conceptual Pathway)

The direct ethynylation at the C2 position of 1-methylimidazole is a more advanced step. A plausible approach involves a Sonogashira-type coupling reaction with a protected acetylene, such as trimethylsilylacetylene, on a 2-halo-1-methyl-1H-imidazole intermediate. The trimethylsilyl group can then be removed to yield the terminal alkyne.[10]

Conceptual Workflow for 2-Ethynyl-1-methyl-1H-imidazole Synthesis

Caption: Conceptual synthetic pathway to 2-ethynyl-1-methyl-1H-imidazole.

Part 2: Derivatization via Click Chemistry: Synthesis of Imidazole-Triazole Hybrids

The Copper(I)-catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry," provides a highly efficient and regioselective method for the synthesis of 1,4-disubstituted 1,2,3-triazoles.[4] This reaction is particularly valuable in drug discovery for its reliability and broad functional group tolerance. By reacting 2-ethynyl-1-methyl-1H-imidazole with a variety of organic azides, a library of novel imidazole-triazole hybrids can be readily generated.

Workflow for CuAAC Reaction

Caption: General workflow for the synthesis of imidazole-triazole hybrids via CuAAC.

Protocol 2: General Procedure for the Synthesis of Imidazole-1,2,3-triazole Hybrids

This protocol is adapted from established procedures for CuAAC reactions and can be optimized for specific substrates.[4]

• Materials:

  • 2-Ethynyl-1-methyl-1H-imidazole (1.0 eq)

  • Substituted organic azide (e.g., benzyl azide) (1.0 eq)

  • Copper(II) sulfate pentahydrate (CuSO₄·5H₂O) (0.1 eq)

  • Sodium ascorbate (0.2 eq)

  • Dimethylformamide (DMF) and Water (as solvent)

  • Round-bottom flask, magnetic stirrer.

• Procedure:

  • In a round-bottom flask, dissolve 2-ethynyl-1-methyl-1H-imidazole and the chosen organic azide in a mixture of DMF and water.

  • To this solution, add copper(II) sulfate pentahydrate followed by sodium ascorbate.

  • Stir the reaction mixture at room temperature for 6-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).[4]

  • Upon completion, pour the reaction mixture into cold water.

  • If a precipitate forms, collect it by filtration, wash with water, and dry.

  • If no precipitate forms, extract the aqueous mixture with an appropriate organic solvent (e.g., ethyl acetate).

  • Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel or by recrystallization to obtain the pure imidazole-1,2,3-triazole hybrid.

Characterization of Imidazole-Triazole Hybrids

The synthesized compounds should be thoroughly characterized to confirm their structure and purity.

• ¹H and ¹³C NMR Spectroscopy: Provides detailed information about the chemical structure, including the characteristic signals for the triazole proton (typically a singlet around δ 8.5 ppm) and the methylene protons linking the imidazole and triazole rings (around δ 5.3 ppm).[4][11][12]

• Mass Spectrometry (MS): Confirms the molecular weight of the synthesized compound.[4][11]

• Infrared (IR) Spectroscopy: Can be used to identify key functional groups.

Representative Characterization Data for a 1-benzyl-4-(1-methyl-1H-imidazol-2-yl)-1H-1,2,3-triazole derivative: (Note: This is an example based on similar structures from the literature)[4][11]

Technique	Expected Observations
¹H NMR	Singlet for the triazole proton (δ ~8.5 ppm), signals for the imidazole ring protons, signals for the benzyl group protons, singlet for the N-methyl group, and a singlet for the methylene bridge protons (if present).
¹³C NMR	Signals corresponding to the carbons of the imidazole and triazole rings, the benzyl group, the N-methyl group, and any methylene linkers.
ESI-MS	A peak corresponding to the [M+H]⁺ ion, confirming the molecular weight of the product.

Part 3: Derivatization via Sonogashira Coupling

The Sonogashira coupling is a powerful cross-coupling reaction that forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide, catalyzed by palladium and copper complexes.[5][6][13] This reaction allows for the direct attachment of various aryl or vinyl substituents to the ethynyl group of 2-ethynyl-1-methyl-1H-imidazole, leading to a different class of derivatives with potential antifungal activity.

Workflow for Sonogashira Coupling

Caption: General workflow for the synthesis of arylethynyl- or vinylethynyl-imidazole derivatives.

Protocol 3: General Procedure for the Sonogashira Coupling of 2-Ethynyl-1-methyl-1H-imidazole

This protocol is a general guideline based on established Sonogashira reaction conditions.

• Materials:

  • 2-Ethynyl-1-methyl-1H-imidazole (1.2 eq)

  • Aryl or vinyl iodide/bromide (1.0 eq)

  • Bis(triphenylphosphine)palladium(II) dichloride (Pd(PPh₃)₂Cl₂) (0.03 eq)

  • Copper(I) iodide (CuI) (0.06 eq)

  • Triethylamine (Et₃N) (as base and solvent)

  • Tetrahydrofuran (THF) (co-solvent, optional)

  • Schlenk flask, magnetic stirrer, nitrogen atmosphere.

• Procedure:

  • To a Schlenk flask under a nitrogen atmosphere, add the aryl or vinyl halide, 2-ethynyl-1-methyl-1H-imidazole, bis(triphenylphosphine)palladium(II) dichloride, and copper(I) iodide.

  • Add degassed triethylamine (and THF if needed).

  • Stir the reaction mixture at room temperature until the starting material is consumed (monitor by TLC). The reaction is often complete within 1.5-3 hours.

  • After the reaction is complete, filter the mixture through a pad of Celite to remove the catalyst.

  • Wash the Celite pad with a suitable organic solvent.

  • Concentrate the filtrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired coupled product.

Part 4: Application in Antifungal Drug Discovery

The synthesized derivatives of 2-ethynyl-1-methyl-1H-imidazole are promising candidates for novel antifungal agents. Their potential efficacy can be evaluated through a series of in vitro assays.

Antifungal Susceptibility Testing

The primary method to assess the antifungal activity of the synthesized compounds is by determining their Minimum Inhibitory Concentration (MIC). The MIC is the lowest concentration of an antimicrobial agent that prevents the visible growth of a microorganism after overnight incubation.

Protocol 4: Broth Microdilution Assay for MIC Determination

• Materials:

  • Synthesized compounds

  • Fungal strains (e.g., Candida albicans, Candida krusei, Aspergillus fumigatus)

  • RPMI-1640 medium

  • 96-well microtiter plates

  • Spectrophotometer or plate reader.

• Procedure:

  • Prepare a stock solution of each synthesized compound in a suitable solvent (e.g., DMSO).

  • Perform serial two-fold dilutions of the compounds in RPMI-1640 medium in the wells of a 96-well plate.

  • Prepare a standardized inoculum of the fungal strain to be tested.

  • Add the fungal inoculum to each well.

  • Include positive (fungus in medium) and negative (medium only) controls.

  • Incubate the plates at 35°C for 24-48 hours.

  • The MIC is determined as the lowest concentration of the compound at which no visible growth is observed.

Structure-Activity Relationship (SAR) Studies

By synthesizing and testing a library of derivatives with varying substituents (R groups from the azide in CuAAC or the aryl/vinyl halide in Sonogashira coupling), a structure-activity relationship (SAR) can be established. This provides valuable insights into which chemical features enhance antifungal potency.

Table of Representative Antifungal Activity Data for Azole Derivatives (Note: This table presents example data from the literature for similar compound classes to illustrate expected outcomes)[2][10]

Compound Type	Fungal Strain	MIC (µg/mL)	Reference Drug (Fluconazole) MIC (µg/mL)
Imidazole-Triazole Hybrid (Halogenated)	Candida albicans	1 - 16	0.25 - 4
Imidazole-Triazole Hybrid (Alkyl)	Candida albicans	32 - 64	0.25 - 4
Imidazole-Triazole Hybrid (Halogenated)	Candida krusei	2 - 32	16 - 64
Arylethynyl-Imidazole Derivative	Aspergillus fumigatus	4 - 64	8 - 32

Conclusion

2-Ethynyl-1-methyl-1H-imidazole is a powerful and versatile scaffold for the synthesis of novel antifungal agents. Its terminal alkyne functionality allows for the straightforward introduction of a wide array of chemical moieties through highly efficient and reliable reactions like the CuAAC and Sonogashira coupling. The resulting imidazole-triazole hybrids and arylethynyl-imidazole derivatives are promising candidates for further investigation as inhibitors of fungal lanosterol 14α-demethylase. The protocols and application notes provided in this guide offer a solid foundation for researchers to explore the potential of this exciting building block in the ongoing search for new and effective treatments for fungal infections.

References

• Bratulescu, G. (2009). A simple and efficient solventless microwave-assisted enabled the synthesis of 4,5-disubstituted imidazoles. Synthesis, 2319-2320.
• Leelavathi, P., et al. (2025). Synthesis of Imidazole-1,2,3-Triazole Conjugates: Characterization, Antibiotic, and Anticancer Activity. African Journal of Biomedical Research, 28(1S).
• CN103086978A - 1-methylimidazole preparation method - Google P
• BenchChem. (2025).
• Biava, M., et al. (2006). Antifungal and antimycobacterial activity of new imidazole and triazole derivatives. A combined experimental and computational approach. Journal of Antimicrobial Chemotherapy, 57(4), 706-714.
• Semantic Scholar. (2022).
• CymitQuimica. TR-B126085 - 2-ethynyl-1-methyl-1h-imidazole | 37067-93-9.
• Chinchilla, R., & Nájera, C. (2011). Recent Advances in Sonogashira Reactions. Chemical Society Reviews, 40(10), 5084-5121.
• ResearchGate. (2025).
• Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-méthyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. (2022).
• Organic Chemistry Portal. Sonogashira Coupling.
• Murray, J. I., & Spivey, A. C. (2016). Preparation of 1-Methylimidazole-N-oxide (NMI-O). Organic Syntheses, 93, 331-340.
• Jetir.Org. (n.d.). NEW 1,2,3-TRIAZOLE TETHERED IMIDAZOLE HYBRIDS AS ANTICANCER AGENTS.
• De Vita, D., et al. (2012). Antifungal and antimycobacterial activity of new imidazole and triazole derivatives.
• National Chemical Laboratory. NMR STUDIES ON FIVE MEMBERED 1,2,3/1,2,4- TRIAZOLES AND THEIR HYBRID SYSTEMS.
• PMC - PubMed Central. N-((1-Benzyl-1H-1,2,3-triazol-4-yl)methyl)arylamide as a New Scaffold that Provides Rapid Access to Antimicrotubule Agents: Synthesis and Evaluation of Antiproliferative Activity Against Select Cancer Cell Lines.
• Flow Chemistry: Sonogashira Coupling. (n.d.).
• Pulya, S., et al. (n.d.). Minimum inhibitory concentration (MIC 90 ) of triazoles (in mg mL À1 ) against different human pathogenic fungi.
• ResearchGate. (2023). How to prepare n-methylimidazole in lab.
• Synthesis and NMR characterization of 1H-1,2,3-triazole deriv
• PMC - NIH. New Antifungal Agents with Azole Moieties.
• Pendidikan Kimia.
• Beilstein Archives. (2025). Azide-alkyne cycloaddition (click) reaction in biomass-derived solvent CyreneTM under one-pot conditions.
• YouTube. (2022).
• Lookchem. Scope and Mechanistic Limitations of a Sonogashira Coupling Reaction on an Imidazole Backbone.
• ResearchGate. CuAAC of 3‐ethynylquinoxaline 1 and benzyl azide (2 a) to give...
• ResearchGate. (2022). THE ANTIFUNGAL PROPERTIES OF 1,2,3-TRİAZOLES.
• Wikipedia. Lanosterol 14 alpha-demethylase.
• PMC. Analysis of imidazoles and triazoles in biological samples after MicroExtraction by packed sorbent.

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Application Notes and Protocols for the Derivatization of 2-Ethynyl-1-methyl-1H-imidazole in Drug Discovery

Introduction: The Strategic Importance of the 2-Ethynyl-1-methyl-1H-imidazole Scaffold

The imidazole ring is a cornerstone in medicinal chemistry, recognized as a "privileged scaffold" due to its prevalence in numerous clinically successful drugs and biologically active molecules.[1] Its unique electronic properties, capacity for hydrogen bonding, and metabolic stability make it an ideal foundation for drug design.[2] The introduction of a reactive ethynyl group at the 2-position of the 1-methyl-1H-imidazole core creates a versatile building block, 2-ethynyl-1-methyl-1H-imidazole, poised for a multitude of chemical transformations. This strategic placement of a terminal alkyne opens the door to powerful and efficient coupling reactions, enabling the rapid generation of diverse compound libraries for drug discovery screening.

This guide provides an in-depth exploration of two paramount derivatization strategies for 2-ethynyl-1-methyl-1H-imidazole: the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a flagship "click chemistry" reaction, and the palladium/copper-catalyzed Sonogashira coupling. We will delve into the mechanistic rationale behind these choices, provide detailed, field-proven protocols, and discuss the characterization of the resulting derivatives. The overarching goal is to equip researchers, scientists, and drug development professionals with the knowledge to effectively leverage this valuable scaffold in their quest for novel therapeutics.

Core Derivatization Strategies: A Mechanistic Perspective

The derivatization of 2-ethynyl-1-methyl-1H-imidazole is primarily centered around the reactivity of its terminal alkyne. This functional group serves as a "handle" for introducing a wide array of substituents, each capable of modulating the parent molecule's physicochemical and pharmacological properties.

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): The Power of Click Chemistry

The CuAAC reaction is a highly efficient and regioselective method for forming a stable 1,4-disubstituted 1,2,3-triazole linkage from an alkyne and an azide.[3] This reaction is a cornerstone of click chemistry due to its high yields, mild reaction conditions, and tolerance of a wide variety of functional groups.[4]

Why Choose CuAAC for Derivatization?

• Bioisosterism: The resulting 1,2,3-triazole ring is an excellent bioisostere for amide bonds, offering improved metabolic stability and pharmacokinetic profiles.[3]

• Pharmacophore Elaboration: The triazole linker can introduce new pharmacophoric elements that can engage in hydrogen bonding and dipole interactions with biological targets.[3]

• Rapid Library Generation: The reliability and broad substrate scope of the CuAAC reaction allow for the rapid synthesis of large and diverse libraries of compounds for high-throughput screening.

Caption: A simplified workflow of the CuAAC reaction.

Sonogashira Coupling: Forging Carbon-Carbon Bonds

The Sonogashira coupling is a cross-coupling reaction that forms a carbon-carbon bond between a terminal alkyne and an aryl or vinyl halide, catalyzed by a palladium complex and a copper(I) co-catalyst.[5] This reaction is instrumental in synthesizing conjugated systems and introducing aryl or heteroaryl moieties.

Why Choose Sonogashira Coupling for Derivatization?

• Scaffold Hopping and SAR Exploration: The introduction of various aryl and heteroaryl groups allows for extensive structure-activity relationship (SAR) studies and exploration of new chemical space.

• Modulation of Physicochemical Properties: Arylation can significantly impact a molecule's lipophilicity, solubility, and metabolic stability, all critical parameters in drug design.[6]

• Access to Novel Conjugated Systems: The resulting arylalkynyl imidazoles can possess unique electronic and photophysical properties, which can be exploited in the design of probes or specialized therapeutics.[7]

Sources

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Technical Notes & Optimization

Common side reactions in the synthesis of 2-Ethynyl-1-methyl-1h-imidazole

Welcome to the technical support center for the synthesis of 2-Ethynyl-1-methyl-1H-imidazole. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and side reactions encountered during the synthesis of this valuable heterocyclic building block. Here, we provide in-depth troubleshooting advice, frequently asked questions, and detailed experimental protocols grounded in established chemical principles.

Introduction

The synthesis of 2-Ethynyl-1-methyl-1H-imidazole is a critical process for the development of various pharmaceutical agents and functional materials. The introduction of the ethynyl group at the C2 position of the imidazole ring provides a versatile handle for further chemical modifications, most notably through click chemistry and other coupling reactions. The most common synthetic route involves a Sonogashira coupling of a 2-halo-1-methyl-1H-imidazole with a protected acetylene, followed by a deprotection step. While seemingly straightforward, this synthetic sequence is often plagued by side reactions that can significantly impact yield and purity. This guide aims to provide practical, experience-based solutions to these challenges.

Troubleshooting Guide

This section addresses specific issues that may arise during the synthesis of 2-Ethynyl-1-methyl-1H-imidazole, providing explanations for the underlying causes and actionable solutions.

Q1: I am observing a significant amount of a dimeric alkyne byproduct and my yields of the desired coupled product are low. What is happening and how can I prevent it?

A1: The formation of a dimeric alkyne, such as 1,4-bis(trimethylsilyl)buta-1,3-diyne when using (trimethylsilyl)acetylene, is a classic side reaction in Sonogashira couplings known as Glaser coupling or homocoupling .[1] This occurs when the terminal alkyne couples with itself under oxidative conditions, a reaction often promoted by the copper(I) co-catalyst in the presence of oxygen.[2]

Causality and Prevention:

• Oxygen Contamination: The primary cause of Glaser coupling is the presence of oxygen. It is crucial to maintain an inert atmosphere (e.g., nitrogen or argon) throughout the reaction setup and duration. This can be achieved by thoroughly degassing all solvents and reagents and using Schlenk line techniques.[2]

• Copper(I) Co-catalyst: While the copper co-catalyst accelerates the desired Sonogashira coupling, it also catalyzes the undesired homocoupling.[1]

  • Minimize Copper Loading: Use the minimum effective amount of the copper(I) salt (e.g., CuI).

  • Copper-Free Conditions: In some cases, the Sonogashira reaction can be performed under copper-free conditions, although this may require higher reaction temperatures or more specialized palladium catalysts and ligands.[3]

• Use of a Protected Alkyne: The most effective strategy to prevent homocoupling is to use a protected terminal alkyne, with (trimethylsilyl)acetylene (TMS-acetylene) being a common and effective choice.[1][4] The bulky trimethylsilyl group prevents the alkyne from undergoing self-coupling. The desired terminal alkyne is then regenerated in a subsequent deprotection step.

Q2: My Sonogashira coupling reaction is sluggish or fails to go to completion, even with a protected alkyne. What are the potential reasons?

A2: A stalled Sonogashira reaction can be attributed to several factors, primarily related to the activity of the catalytic system and the quality of the reagents.

Troubleshooting Steps:

• Catalyst Deactivation: The palladium(0) catalyst is susceptible to oxidation to inactive palladium(II) species. Ensure that your reaction is performed under strictly anaerobic conditions.

• Ligand Choice: The choice of phosphine ligand for the palladium catalyst is critical. For electron-rich heteroaromatic halides like 2-iodo-1-methyl-1H-imidazole, a more electron-rich and bulky phosphine ligand can sometimes improve catalytic activity.

• Purity of Starting Materials:

  • 2-Iodo-1-methyl-1H-imidazole: Ensure the starting halide is pure and free of any impurities that could poison the catalyst.

  • Solvents and Base: Use high-purity, anhydrous solvents and ensure the amine base (e.g., triethylamine or diisopropylethylamine) is fresh and free of water. The base is crucial for neutralizing the hydrogen halide formed during the reaction and for the formation of the copper acetylide.[5]

• Reaction Temperature: While many Sonogashira couplings proceed at room temperature, some less reactive substrates may require gentle heating to achieve a reasonable reaction rate. Monitor the reaction by TLC or GC-MS to determine the optimal temperature.

Q3: During the deprotection of the trimethylsilyl (TMS) group, I am getting low yields of the final product, 2-Ethynyl-1-methyl-1H-imidazole. What could be the issue?

A3: Low yields during the TMS deprotection step can result from incomplete reaction, degradation of the product, or difficulties in isolation. The choice of deprotection method and reaction conditions is critical.

Common Deprotection Methods and Potential Pitfalls:

• Base-Catalyzed Methanolysis (K₂CO₃ in Methanol): This is a mild and common method for TMS deprotection of alkynes.

  • Incomplete Reaction: While generally effective, the reaction may be slow. Ensure sufficient reaction time by monitoring via TLC.

  • Product Volatility: 2-Ethynyl-1-methyl-1H-imidazole can be somewhat volatile. During workup and solvent removal, care should be taken to avoid product loss.

  • Side Reactions: Although the imidazole ring is generally stable under these mild basic conditions, prolonged reaction times or the use of a stronger base could potentially lead to unforeseen side reactions.

• Fluoride-Mediated Deprotection (TBAF in THF): Tetrabutylammonium fluoride (TBAF) is a very effective reagent for cleaving silicon-carbon bonds.[1]

  • Basicity of TBAF: Commercial TBAF solutions in THF contain small amounts of water and can be quite basic. This basicity can sometimes lead to side reactions on sensitive substrates.

  • Workup Challenges: The removal of tetrabutylammonium salts during aqueous workup can sometimes be challenging and may lead to emulsions.

Recommendations for Improved Yield:

• Careful Monitoring: Regardless of the method, monitor the reaction closely by TLC to ensure complete consumption of the starting material without prolonged reaction times that could lead to product degradation.

• Mild Workup: Use a gentle aqueous workup, and be mindful of the product's potential solubility in the aqueous phase, especially if the pH is acidic.

• Purification: Purification by column chromatography on silica gel is often necessary. The choice of eluent is important to ensure good separation and recovery.

Frequently Asked Questions (FAQs)

Q: What is the best halide to use on the 2-position of 1-methyl-1H-imidazole for the Sonogashira coupling?

A: The reactivity of the halide in Sonogashira couplings generally follows the trend I > Br > Cl. Therefore, 2-iodo-1-methyl-1H-imidazole is the preferred starting material as it is the most reactive, typically allowing for milder reaction conditions and higher yields.

Q: Can I use acetylene gas directly instead of a protected acetylene?

A: While possible, using acetylene gas directly is technically challenging and hazardous due to its flammability and the need to handle a gas. More importantly, it is highly prone to the Glaser homocoupling side reaction, leading to the formation of polyacetylenes and low yields of the desired product. The use of a protected acetylene like (trimethylsilyl)acetylene is a much safer and more reliable approach.[1]

Q: My final product, 2-Ethynyl-1-methyl-1H-imidazole, seems to be unstable. How should I store it?

A: Terminal alkynes, especially those on electron-rich heterocyclic rings, can be sensitive to air, light, and heat. It is recommended to store the purified product under an inert atmosphere (nitrogen or argon), protected from light, and at a low temperature (e.g., in a freezer).

Q: Can the basic conditions of the Sonogashira coupling (e.g., triethylamine) cause side reactions with the imidazole ring?

A: The imidazole ring is generally stable under the basic conditions of a Sonogashira coupling. The pKa of the N-H proton in imidazole is around 14.5, so a tertiary amine base like triethylamine (pKa of its conjugate acid is ~10.8) is not strong enough to deprotonate the ring. However, it is always good practice to use the mildest possible conditions and to monitor the reaction for any unexpected byproducts.

Experimental Protocols

The synthesis of 2-Ethynyl-1-methyl-1H-imidazole is typically performed in a two-step sequence as illustrated below.

Sources

• 1. chem.libretexts.org [chem.libretexts.org]
• 2. researchgate.net [researchgate.net]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 5. Sonogashira Coupling Reaction Exam Prep | Practice Questions & Video Solutions [pearson.com]

Preventing dimerization of 2-Ethynyl-1-methyl-1h-imidazole during storage

Welcome to the dedicated technical support center for 2-Ethynyl-1-methyl-1H-imidazole. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth guidance on the storage, handling, and troubleshooting of this versatile building block. Our goal is to empower you with the knowledge to mitigate potential challenges, specifically the propensity for dimerization, ensuring the integrity of your starting material and the success of your experiments.

I. Understanding the Challenge: The Dimerization of 2-Ethynyl-1-methyl-1H-imidazole

The principal challenge in the storage and handling of 2-Ethynyl-1-methyl-1H-imidazole is its susceptibility to dimerization. This process, a common reactivity pathway for terminal alkynes, can lead to the formation of unwanted byproducts, reducing the purity of the starting material and complicating downstream reactions. The dimerization of terminal alkynes can proceed through several mechanisms, often catalyzed by trace metals, heat, or light. Given the electron-rich nature of the imidazole ring, 2-Ethynyl-1-methyl-1H-imidazole is particularly prone to such reactions.

The most common form of dimerization for terminal alkynes is homocoupling, which can lead to the formation of 1,3-diynes (Glaser coupling) or enynes.[1] This reaction is frequently catalyzed by copper salts, which may be present as impurities in reagents or on the surface of laboratory equipment.[1]

II. Frequently Asked Questions (FAQs)

Here we address some of the most common questions regarding the stability and handling of 2-Ethynyl-1-methyl-1H-imidazole.

Q1: Why is my sample of 2-Ethynyl-1-methyl-1H-imidazole turning a different color or showing impurities upon analysis?

A1: Discoloration and the appearance of new signals in analytical spectra (e.g., NMR, LC-MS) are often the first indicators of dimerization. Terminal alkynes, especially electron-rich ones, can be sensitive to air, light, and trace metal contamination, all of which can catalyze the formation of conjugated dimer byproducts.

Q2: Can I store 2-Ethynyl-1-methyl-1H-imidazole at room temperature?

A2: Room temperature storage is not recommended for extended periods. The rate of dimerization and other degradation pathways increases with temperature. For optimal stability, cold storage is essential. Please refer to our detailed storage protocols in Section IV.

Q3: Is it necessary to handle 2-Ethynyl-1-methyl-1H-imidazole under an inert atmosphere?

A3: Yes, handling under an inert atmosphere (e.g., argon or nitrogen) is a critical best practice. Oxygen can promote oxidative homocoupling of terminal alkynes, a reaction often mediated by trace copper or other transition metals.

Q4: I suspect my material has dimerized. Can it be purified?

A4: Purification is often possible through column chromatography on silica gel. The dimer is typically less polar than the monomer. However, preventing dimerization in the first place is a more efficient and cost-effective strategy.

Q5: Are there any common contaminants I should be aware of?

A5: Besides the dimer, be aware of potential residual solvents from synthesis and purification. More importantly, trace metal impurities, particularly copper, can significantly accelerate dimerization and should be scrupulously avoided in all handling and reaction setups.

III. Troubleshooting Guide: Experimental Challenges

This section provides a question-and-answer formatted guide to address specific issues you might encounter during your experiments with 2-Ethynyl-1-methyl-1H-imidazole.

Issue 1: Low Yield in Coupling Reactions (e.g., Sonogashira, Click Chemistry)

• Question: I am seeing a significant amount of starting material consumption, but a low yield of my desired product. What could be the cause?

• Answer: Unwanted dimerization of 2-Ethynyl-1-methyl-1H-imidazole is a likely culprit. This homocoupling reaction competes with your desired cross-coupling, consuming your alkyne and reducing the yield of the target molecule.

  • Troubleshooting Steps:

    • Verify Starting Material Purity: Before starting your reaction, confirm the purity of your 2-Ethynyl-1-methyl-1H-imidazole using 1H NMR or qNMR to ensure it is free from significant dimer content.

    • Degas All Solvents and Reagents: Oxygen is a key component in many dimerization pathways. Thoroughly degas all solvents and reagents by sparging with an inert gas or by several freeze-pump-thaw cycles.

    • Use High-Purity Reagents: Ensure all reaction components, especially your palladium and copper catalysts (if used), are of high purity and stored under inert atmosphere.

    • Consider Copper-Free Conditions: If applicable to your transformation (e.g., in some Sonogashira protocols), consider using copper-free conditions to minimize Glaser-type homocoupling.

    • Slow Addition of the Alkyne: Adding the 2-Ethynyl-1-methyl-1H-imidazole slowly to the reaction mixture can help to maintain a low concentration, favoring the desired cross-coupling over homodimerization.

Issue 2: Complex Reaction Mixture and Purification Difficulties

• Question: My reaction mixture is showing multiple spots on TLC, and I am struggling to isolate my product. How can I simplify the reaction profile?

• Answer: A complex reaction mixture often points to the formation of various byproducts, including dimers and potentially oligomers of your alkyne.

  • Troubleshooting Steps:

    • Lower the Reaction Temperature: If the reaction conditions permit, lowering the temperature can often slow down the rate of dimerization more significantly than the desired reaction.

    • Add a Mild Inhibitor: For reactions that are not sensitive to radical inhibitors, adding a small amount of a compound like 4-methoxyphenol (MEHQ) or butylated hydroxytoluene (BHT) can suppress radical-mediated polymerization.[2][3][4][5] However, compatibility with your catalytic system must be verified.

    • Protect the Terminal Alkyne: For multi-step syntheses, protecting the terminal alkyne with a group like trimethylsilyl (TMS) can be an effective strategy.[6][7] The TMS group prevents dimerization and can be removed in a subsequent step.[6][7]

IV. Recommended Storage & Handling Protocols

Adherence to strict storage and handling protocols is paramount to preserving the integrity of 2-Ethynyl-1-methyl-1H-imidazole.

Parameter	Recommendation	Rationale
Temperature	-20°C (Freezer)	Significantly slows the rate of dimerization and other potential degradation pathways.
Atmosphere	Inert Gas (Argon or Nitrogen)	Prevents oxidative homocoupling, which is often promoted by atmospheric oxygen.
Light	Amber Vial or Protect from Light	Minimizes light-induced degradation and polymerization.
Container	Glass Vial with PTFE-lined Cap	Ensures an inert storage environment and prevents contamination from plasticizers or other extractables.
Handling
- Aliquoting	Aliquot into smaller, single-use quantities upon receipt.	Minimizes repeated freeze-thaw cycles and exposure of the bulk material to the atmosphere.
- Solvents	Use anhydrous, degassed solvents for preparing stock solutions.	Prevents hydrolysis and minimizes exposure to dissolved oxygen. Protic solvents should be used with caution as they can potentially interact with the alkyne.[8]
- Equipment	Use clean, dry glassware. Avoid contact with copper or brass spatulas and fittings.	Prevents contamination with trace metals that can catalyze dimerization.

V. Detection and Quantification of Dimers

Regular quality control of your 2-Ethynyl-1-methyl-1H-imidazole is recommended, especially for sensitive applications.

A. Qualitative Detection

• Thin-Layer Chromatography (TLC): The dimer is typically less polar than the monomer and will have a higher Rf value on silica gel.

• 1H NMR Spectroscopy: The appearance of new signals, often in the aromatic and vinylic regions, can indicate the presence of dimers. The characteristic acetylenic proton signal of the monomer will decrease in relative intensity.

B. Quantitative Analysis

Quantitative NMR (qNMR) Spectroscopy is a powerful technique for determining the purity of your material and quantifying the amount of dimer present.

Experimental Protocol for qNMR Analysis:

• Sample Preparation:

  • Accurately weigh a known amount of a certified internal standard (e.g., maleic anhydride, 1,3,5-trimethoxybenzene) into an NMR tube.

  • Accurately weigh a known amount of your 2-Ethynyl-1-methyl-1H-imidazole sample and add it to the same NMR tube.

  • Dissolve the mixture in a known volume of a deuterated solvent (e.g., CDCl3, DMSO-d6).

• NMR Acquisition:

  • Acquire a 1H NMR spectrum using parameters that ensure accurate integration (e.g., long relaxation delay, calibrated 90° pulse).

• Data Processing and Analysis:

  • Carefully integrate a well-resolved signal of the internal standard and a well-resolved signal of the 2-Ethynyl-1-methyl-1H-imidazole monomer (e.g., the N-methyl protons).

  • If a distinct signal for the dimer is observable and can be assigned, integrate it as well.

  • Calculate the molar ratio of the monomer to the internal standard, and from this, determine the purity of the monomer. The percentage of the dimer can be calculated if a unique signal can be integrated.

The purity of the analyte can be calculated using the following formula:

Purity (%) = (Ianalyte / Nanalyte) * (Nstd / Istd) * (MWanalyte / MWstd) * (mstd / manalyte) * Puritystd

Where:

• I = Integral value

• N = Number of protons for the integrated signal

• MW = Molecular weight

• m = mass

• Puritystd = Purity of the internal standard

VI. Visualizing the Dimerization and Workflow

Dimerization Pathway

Caption: Potential dimerization pathways of 2-Ethynyl-1-methyl-1H-imidazole.

Experimental Workflow for Quality Control

Caption: Recommended workflow for handling and quality control.

VII. References

• Reactions of Surface-Confined Terminal Alkynes Mediated by Diverse Regulation Strategies. MDPI. Available at: [Link]

• Recent Progress of Protecting Groups for Terminal Alkynes. Sino-Journal of Organic Chemistry. Available at: [Link]

• Dimerization of Alkynes and Alkenes. Wiley-VCH.

• Inhibition of Free Radical Polymerization: A Review. National Institutes of Health. Available at: [Link]

• Quantitative 1H NMR: Development and Potential of an Analytical Method – an Update. National Institutes of Health. Available at: [Link]

• Imidazole synthesis. Organic Chemistry Portal. Available at: [Link]

• The Alkyne Zipper Reaction: A Useful Tool in Synthetic Chemistry. MDPI. Available at: [Link]

• Selective Manganese-Catalyzed Dimerization and Cross-Coupling of Terminal Alkynes. ACS Publications. Available at: [Link]

• Copper-Catalyzed Oxidative Diamination of Terminal Alkynes by Amidines: Synthesis of 1,2,4-Trisubstituted Imidazoles. ACS Publications. Available at: [Link]

• Comparison of qNMR and HPLC-UV techniques for measurement of Coenzyme Q10 in dietary supplement capsules. ACG Publications. Available at: [Link]

• Alkyne Reactivity. Michigan State University Department of Chemistry. Available at: [Link]

• Dimerization of Terminal Alkynes. ChemistryViews. Available at: [Link]

• Validation of a H-NMR Spectroscopy Quantitative Method to Quantify Trimethylamine Content andK-Index Value in D. University of Bologna. Available at: [Link]

• Method for preparing 2-methylimidazole. Google Patents. Available at:

• Bis(1-methyl-1H-imidazole-κN)bis-[2-(naphthalen-1-yl)acetato-κO]copper(II) monohydrate. Acta Crystallographica Section E: Crystallographic Communications. Available at: [Link]

• 1H-Imidazole, 1-methyl- - Evaluation statement. Australian Industrial Chemicals Introduction Scheme. Available at: [Link]

• Optimization of NMR analysis of biological fluids for quantitative accuracy. ResearchGate. Available at: [Link]

• Studies on immobilized polymer-bound imidazole copper(II) complexes as catalysts. University of Groningen. Available at: [Link]

• Regioselective synthesis of 1-alkyl-4-nitro-1H-imidazole using 2-méthyl-5-nitroimidazole and 4 nitroimidazole as starting reagents. ResearchGate. Available at: [Link]

• Dimerization of terminal alkynes promoted by a heterobimetallic Zr/Co complex. Dalton Transactions. Available at: [Link]

• How Do Polymerization Inhibitors Work?. YouTube. Available at: [Link]

• Recent Progress of Protecting Groups for Terminal Alkynes. Chinese Journal of Organic Chemistry. Available at: [Link]

• Functional Groups In Organic Chemistry. Master Organic Chemistry. Available at: [Link]

• Method for the preparation of imidazoles. Google Patents. Available at:

• Polymerization in the presence of inhibitor?. ResearchGate. Available at: [Link]

• Tandem, copper-catalyzed monodesilylation/CuAAC reactions of 1,4-bis(trimethylsilyl)-1,3-butadiyne and azides for the preparation of 4-(TMS-ethynyl)-1,2,3-triazoles. Organic & Biomolecular Chemistry. Available at: [Link]

• Controlled Delivery of 2-Mercapto 1-Methyl Imidazole by Metal–Organic Framework for Efficient Inhibition of Copper Corrosion in NaCl Solution. MDPI. Available at: [Link]

• Polymerization Inhibitors. 3V Sigma USA. Available at: [Link]

• Quantitative 1H-NMR spectroscopy as an efficient method for identification and quantification of PVC, ABS and PA microparticles. The Analyst. Available at: [Link]

• The control of runaway polymerisation reactions by inhibition techniques. IChemE. Available at: [Link]

• The role of solvent polarity in the electronic properties, stability and reactivity trend of a tryptophane/Pd doped SWCNT novel nanobiosensor from polar protic to non-polar solvents. RSC Advances. Available at: [Link]

• Practical approaches to labelling terminal alkynes with deuterium. National Institutes of Health. Available at: [Link]

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• 7. Recent Progress of Protecting Groups for Terminal Alkynes [ccspublishing.org.cn]
• 8. The role of solvent polarity in the electronic properties, stability and reactivity trend of a tryptophane/Pd doped SWCNT novel nanobiosensor from polar protic to non-polar solvents - RSC Advances (RSC Publishing) [pubs.rsc.org]

Stability of 2-Ethynyl-1-methyl-1h-imidazole under acidic and basic conditions

Welcome to the technical support center for 2-Ethynyl-1-methyl-1H-imidazole. This guide is designed for researchers, scientists, and drug development professionals to provide in-depth technical guidance and troubleshooting for experiments involving this compound. Here, we address common questions and concerns regarding the stability of 2-Ethynyl-1-methyl-1H-imidazole under various conditions, drawing upon established principles of organic chemistry and analogous compound behavior.

Frequently Asked Questions (FAQs) & Troubleshooting Guides

Section 1: Stability in Acidic Conditions

Question 1: I am observing a loss of my starting material, 2-Ethynyl-1-methyl-1H-imidazole, when working under acidic aqueous conditions. What is the likely cause?

Answer: Under acidic aqueous conditions, the primary suspect for the degradation of 2-Ethynyl-1-methyl-1H-imidazole is the acid-catalyzed hydration of the ethynyl (alkyne) group. Terminal alkynes are susceptible to hydration in the presence of a strong acid and water, which converts the alkyne into a methyl ketone.[1][2] This transformation, known as keto-enol tautomerism, proceeds via an enol intermediate.[3]

The imidazole ring itself is generally stable in acidic conditions and will exist in its protonated form as an imidazolium salt.[4] While the imidazole ring can participate in acid-base catalysis, direct degradation of the ring under moderately acidic conditions is less likely compared to the reaction of the appended ethynyl group.[4]

Troubleshooting:

• pH Control: If your experimental conditions allow, consider performing your reaction at a less acidic pH.

• Solvent Choice: If water is not essential for your reaction, using an anhydrous organic solvent can prevent the hydration of the alkyne.

• Protecting Groups: For multi-step syntheses where the ethynyl group needs to be preserved, consider using a protecting group such as a trialkylsilyl group (e.g., trimethylsilyl) on the alkyne. This can be removed in a later step under specific conditions.

Question 2: What is the proposed mechanism for the acid-catalyzed degradation of the ethynyl group?

Answer: The acid-catalyzed hydration of the terminal alkyne of 2-Ethynyl-1-methyl-1H-imidazole likely follows a Markovnikov addition pathway. The key steps are:

• Protonation of the alkyne: The π-bond of the alkyne acts as a nucleophile and attacks a proton (H+) from the acid, forming a vinylic carbocation. The proton will add to the terminal carbon, leading to the more stable carbocation on the carbon adjacent to the imidazole ring.

• Nucleophilic attack by water: A water molecule acts as a nucleophile and attacks the vinylic carbocation.

• Deprotonation: A final deprotonation step yields an enol intermediate.

• Tautomerization: The enol intermediate is generally unstable and will rapidly tautomerize to the more stable keto form, in this case, 2-acetyl-1-methyl-1H-imidazole.[3]

Diagram: Proposed Acid-Catalyzed Hydration of 2-Ethynyl-1-methyl-1H-imidazole

Caption: Proposed mechanism for the acid-catalyzed hydration of the ethynyl group.

Section 2: Stability in Basic Conditions

Question 3: I am planning a reaction using 2-Ethynyl-1-methyl-1H-imidazole under basic conditions. What potential stability issues should I be aware of?

Answer: The stability of 2-Ethynyl-1-methyl-1H-imidazole in basic conditions is primarily dictated by the reactivity of the terminal alkyne. The hydrogen atom on a terminal alkyne is weakly acidic (pKa ≈ 25) and can be deprotonated by a sufficiently strong base (e.g., sodium amide, n-butyllithium) to form an acetylide anion.[5] This acetylide is a potent nucleophile and can participate in various subsequent reactions.

If your reaction conditions employ a strong base, you may inadvertently be generating the acetylide of your starting material. This could lead to unintended side reactions if other electrophiles are present.

The imidazole ring itself is generally stable in basic conditions. However, under very harsh basic conditions (e.g., high concentration of hydroxide at elevated temperatures), there is a possibility of nucleophilic attack on the imidazole ring, which could potentially lead to ring-opening, although this is less common for N-substituted imidazoles. A study on the hydrolysis of imidazole-2-ylidenes showed ring-opened products can form.

Troubleshooting:

• Base Selection: If the intention is not to deprotonate the alkyne, use a weaker base (e.g., carbonates, amines) that is not strong enough to remove the acetylenic proton.

• Temperature Control: Perform your reactions at the lowest effective temperature to minimize potential side reactions and degradation.

• Inert Atmosphere: If using a very strong base, ensure your reaction is carried out under an inert atmosphere (e.g., nitrogen or argon) to prevent reactions with atmospheric components.

Question 4: Could the ethynyl group undergo isomerization under basic conditions?

Answer: Yes, base-catalyzed isomerization of terminal alkynes to internal alkynes is a known phenomenon, although it typically requires specific conditions.[6] In the case of 2-Ethynyl-1-methyl-1H-imidazole, isomerization to an allene intermediate followed by rearrangement is a theoretical possibility but is likely to be less favorable due to the substitution pattern. The more probable reaction under basic conditions is deprotonation to form the acetylide.

Diagram: Reactivity of 2-Ethynyl-1-methyl-1H-imidazole in Basic Conditions

Caption: Deprotonation of the terminal alkyne under strong basic conditions.

Quantitative Stability Data Overview

pH	Half-life of Prochloraz (Dose 1)	Half-life of Prochloraz (Dose 2)	General Observation
4.0	18.35 days	19.17 days	Moderate degradation.
7.0	22.6 days	25.1 days	Slower degradation compared to acidic and basic conditions.
9.2	15.8 days	16.6 days	Faster degradation compared to neutral and acidic pH.

Data adapted from a study on Prochloraz degradation.[7][8][9][10]

Interpretation for 2-Ethynyl-1-methyl-1H-imidazole: This data suggests that imidazole-containing compounds can exhibit pH-dependent stability. For 2-Ethynyl-1-methyl-1H-imidazole, we hypothesize that degradation would be most significant at very low pH (due to alkyne hydration) and potentially at very high pH with strong bases (due to acetylide formation and potential subsequent reactions). The compound is likely to be most stable under neutral to moderately basic conditions.

Experimental Protocols

Protocol 1: General Procedure for Assessing the pH Stability of 2-Ethynyl-1-methyl-1H-imidazole

This protocol provides a framework for determining the stability of your compound across a range of pH values.

Materials:

• 2-Ethynyl-1-methyl-1H-imidazole

• Buffers of various pH (e.g., pH 2, 4, 7, 9, 12)

• Acetonitrile or other suitable organic solvent

• HPLC or UPLC system with a suitable column (e.g., C18) and detector (e.g., UV-Vis)

• pH meter

• Volumetric flasks and pipettes

Procedure:

• Stock Solution Preparation: Prepare a stock solution of 2-Ethynyl-1-methyl-1H-imidazole in a suitable organic solvent (e.g., acetonitrile) at a known concentration (e.g., 1 mg/mL).

• Sample Preparation:

  • For each pH to be tested, pipette a known volume of the stock solution into a volumetric flask.

  • Add the corresponding buffer to the flask to achieve the target final concentration (e.g., 10 µg/mL). Ensure the amount of organic solvent from the stock solution is minimal to not significantly alter the buffer's properties.

• Time Zero (T0) Analysis: Immediately after preparation, analyze each sample by HPLC/UPLC to determine the initial concentration of 2-Ethynyl-1-methyl-1H-imidazole. This will serve as your T0 reference.

• Incubation: Store the prepared samples at a constant temperature (e.g., 25°C or an elevated temperature to accelerate degradation). Protect the samples from light if photostability is not the variable being tested.

• Time-Point Analysis: At predetermined time intervals (e.g., 1, 3, 7, 14, and 30 days), withdraw an aliquot from each sample and analyze by HPLC/UPLC.

• Data Analysis:

  • Quantify the peak area of 2-Ethynyl-1-methyl-1H-imidazole at each time point.

  • Plot the concentration of the compound as a function of time for each pH.

  • Calculate the degradation rate constant and half-life at each pH.

Diagram: Workflow for pH Stability Assessment

Caption: General workflow for conducting a pH stability study.

References

• Acid-catalyzed hydration of alkynes. In Master Organic Chemistry. Retrieved from [Link]

• Verma, A., Joshi, S., & Singh, D. (2013). Imidazole: A versatile heterocyclic. International Journal of Pharmaceutical and Chemical Sciences, 2(2), 970-980.

• Prochloraz. In PubChem. Retrieved from [Link]

• Alkyne Hydration Reaction and Mechanism. (2019, October 30). Leah4sci. [Video]. Retrieved from [Link]

• Akhtar, M. W., Sengupta, D., Purkait, S., & Ganguly, M. (2010). Degradation dynamics and dissipation kinetics of an imidazole fungicide (Prochloraz) in aqueous medium of varying pH. Interdisciplinary Toxicology, 3(2), 70-74.
• Hydrolysis of imidazole-2-ylidenes. (2011). Journal of the American Chemical Society, 133(4), 780-789.
• Imidazole: Synthesis, Functionalization and Physicochemical Properties of a Privileged Structure in Medicinal Chemistry. (2021). Molecules, 26(22), 6953.

• Keto-Enol Tautomerism. In Master Organic Chemistry. Retrieved from [Link]

• Alkyne Reactivity. In Michigan State University Department of Chemistry. Retrieved from [Link]

• Base-catalyzed isomerization of terminal alkynes. (2018). Catalysis Science & Technology, 8(19), 4866-4870.

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Technical Support Center: Copper Catalyst Removal from 2-Ethynyl-1-methyl-1H-imidazole Syntheses

Introduction

The synthesis of 2-ethynyl-1-methyl-1H-imidazole, a valuable building block in pharmaceutical and materials science, often relies on copper-catalyzed cross-coupling reactions, such as the Sonogashira coupling.[1][2] While essential for forming the key carbon-carbon bond, residual copper catalyst in the final product is highly undesirable. It can interfere with downstream biological assays, poison catalysts in subsequent synthetic steps, and complicate structural analysis. For pharmaceutical applications, stringent regulatory guidelines, such as ICH Q3D, mandate the control of elemental impurities.[3]

The challenge in removing copper from this specific product is twofold. First, the imidazole moiety itself is a known nitrogen-containing heterocycle that can chelate or coordinate with copper ions.[4][5][6] This product-catalyst interaction can make standard aqueous extractions ineffective. Second, the desired product's polarity and solubility profile may be similar to that of the copper complexes, complicating purification by chromatography.

This guide provides a comprehensive, in-depth resource for researchers facing this challenge. It combines troubleshooting advice in a direct Q&A format with detailed, validated protocols and a comparative analysis of different methodologies to empower you to select the most effective purification strategy for your specific needs.

Part 1: Troubleshooting Guide & FAQs

This section addresses the most common issues encountered during the purification of 2-ethynyl-1-methyl-1H-imidazole and similar N-heterocyclic compounds.

Q1: My organic product layer remains blue or green after a standard workup with water and brine. What's happening?

A: The persistent color is a clear indicator of copper contamination, likely Cu(II) species. This occurs because the imidazole ring in your product, 2-ethynyl-1-methyl-1H-imidazole, can act as a ligand, forming a stable, colored complex with copper ions.[4][5][6] Simple water or brine washes are often insufficient to break this complex and pull the copper into the aqueous phase. The N-atoms in the imidazole ring coordinate to the copper, effectively making the catalyst more soluble in the organic layer along with your product.

Q2: I've tried washing the reaction mixture with aqueous ammonium chloride (NH₄Cl), but the copper contamination persists. Why isn't this working?

A: While ammonium chloride is a common choice, its effectiveness depends on pH and the specific nature of the copper complex. An aqueous solution of ammonium chloride is slightly acidic, which may not be optimal for complexing the copper.[7] For many organocuprate reactions, a basic aqueous ammonia (NH₄OH) solution is more effective.[7] Ammonia forms a deep blue, water-soluble tetraamminecopper(II) complex, [Cu(NH₃)₄]²⁺, which has a very high formation constant. This strong complexation is often able to "outcompete" your imidazole product for the copper ion, effectively extracting it into the aqueous layer.[7] However, you must first confirm your product is stable under basic conditions.

Q3: During column chromatography, I see a green/blue streak co-eluting with my product. How can I improve the separation?

A: This is a classic and frustrating problem. It suggests that the copper-product complex is stable enough to travel through the silica column with your compound. There are two primary strategies to address this:

• Pre-Column Treatment: The most effective approach is to remove the copper before loading the crude material onto the column. An enhanced aqueous wash with a strong chelating agent like EDTA or the use of a solid-phase scavenger (see Protocols below) is highly recommended.[7][8]

• Column Additives: If pre-treatment is insufficient, you can try modifying the column itself. Adding a small amount of a chelating agent or a base like triethylamine (1-2%) to the eluent can sometimes help break the copper-product complex on the column, but this can affect retention times and complicate solvent removal. This should be considered a secondary option.

Q4: I suspect my product yield is low because it's being lost during the copper removal washes. How can I confirm this and prevent it?

A: Yield loss during workup is a valid concern, especially if the product has some water solubility. To diagnose this, take a sample of the aqueous layers from your washes, neutralize them if necessary, and extract them back into a clean organic solvent (e.g., dichloromethane or ethyl acetate). Then, run a TLC or LC-MS of this "back-extraction" to see if your product is present.

To prevent this loss:

• Use Saturated Aqueous Solutions: Employ saturated solutions of your washing agent (e.g., saturated EDTA or NH₄Cl) to minimize the partitioning of your organic product into the aqueous phase (salting-out effect).

• Switch to a Scavenger: Solid-phase scavengers are an excellent alternative. They bind the copper covalently, and you simply filter them away, completely avoiding liquid-liquid extractions and the associated potential for yield loss.[9][10]

Part 2: Method Selection & Comparative Analysis

Choosing the right purification method depends on factors like the scale of your reaction, the stubbornness of the contamination, cost, and time constraints.

Decision-Making Workflow for Copper Removal

The following diagram outlines a logical workflow to guide you from initial workup to the selection of more advanced purification techniques.

Caption: Decision workflow for selecting a copper purification strategy.

Comparative Table of Purification Methods

This table provides a side-by-side comparison of the most common methods for removing copper catalysts.

Method	Effectiveness (Typical Residual Cu)	Scalability	Cost	Time / Labor	Key Consideration
Standard Aqueous Wash	Poor to Moderate (>200 ppm)	Excellent	$	Low	Often insufficient for N-heterocyclic products.
Enhanced Aqueous Wash (EDTA/Ammonia)	Good ( < 50-100 ppm)[7]	Excellent	$	Medium	Requires product stability to pH; may require multiple washes.[7]
Precipitation / Filtration	Moderate to Good	Good	ngcontent-ng-c1703228563="" _nghost-ng-c2127666394="" class="inline ng-star-inserted">	Medium	Can lead to product occlusion in the precipitate.
Solid-Phase Scavenging	Excellent ( < 10 ppm)[9]	Good	$	Low-Medium	Highly effective and clean; requires purchase of scavenger resin.[3][9][10]
Activated Carbon	Moderate	Fair	$	High	Can adsorb the product as well as the catalyst; requires screening.[11][12]

Part 3: Detailed Experimental Protocols

These protocols provide step-by-step instructions for the most reliable methods discussed. Safety Note: Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves, when performing these procedures.

Protocol 1: Enhanced Aqueous Workup with EDTA

This method uses the chelating agent Ethylenediaminetetraacetic acid (EDTA) to form a stable, water-soluble complex with copper, facilitating its extraction from the organic phase.[7][8][13]

Mechanism: EDTA is a hexadentate ligand that wraps around the copper ion, forming a highly stable octahedral complex. This complex is much more polar than the copper-imidazole complex, driving it into the aqueous layer.

• Preparation: Prepare a 0.5 M aqueous solution of the disodium salt of EDTA (Na₂EDTA). If the solution is not fully dissolved, adjust the pH to ~8 with a base like sodium hydroxide or ammonium hydroxide.

• Extraction: After the reaction is complete, concentrate the reaction mixture to remove volatile solvents. Re-dissolve the crude residue in a water-immiscible organic solvent like ethyl acetate or dichloromethane (DCM).

• First Wash: Transfer the organic solution to a separatory funnel and wash with an equal volume of the 0.5 M EDTA solution. Shake vigorously for 1-2 minutes.[8] Allow the layers to separate. The aqueous layer may turn blue, indicating successful copper extraction. Drain the aqueous layer.

• Repeat: Repeat the wash one or two more times, until the aqueous layer is colorless.[7]

• Final Washes: Wash the organic layer with water, followed by brine to remove any residual EDTA.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate under reduced pressure to yield the crude product, which is now ready for chromatography.

Protocol 2: Solid-Phase Scavenging with Thiol-Functionalized Silica

This method utilizes a solid support (silica gel) functionalized with thiol (-SH) groups, which have a very high affinity for soft metals like copper. This is often the most effective method for achieving very low residual metal levels.[9][10]

Mechanism: The crude product solution is passed through the scavenger. The thiol groups on the silica surface form strong covalent bonds with the copper ions, permanently sequestering them onto the solid phase while the desired product passes through freely.

Caption: Copper is captured by the scavenger, allowing pure product to elute.

Procedure (Bulk Method):

• Select Scavenger: Choose a commercially available thiol-functionalized silica scavenger (e.g., SiliaMetS® Thiol, ISOLUTE® Si-Thiol).[9][10]

• Dissolve Crude Product: After an initial workup to remove excess reagents, dissolve the crude 2-ethynyl-1-methyl-1H-imidazole in a suitable organic solvent (e.g., DCM, Toluene, or Ethyl Acetate).

• Add Scavenger: Add the scavenger to the solution. A typical starting point is 3-5 weight equivalents relative to the theoretical amount of copper catalyst used.

• Stir: Stir the suspension at room temperature or with gentle heating (e.g., 40-50 °C) for 2-12 hours.[9] Reaction time can be optimized; screening has shown that even short times can be effective.[9][14]

• Filter: Filter the mixture through a pad of celite or a fritted funnel to remove the scavenger resin. Wash the resin with a small amount of fresh solvent.

• Concentrate: Combine the filtrates and concentrate under reduced pressure to obtain the purified product.

References

• ResearchGate. (n.d.). Is there another way to get rid of the remnants of the copper catalyst? Retrieved from [Link]

• Reddit. (n.d.). Best method for removing Cu(I) from Org compounds. r/Chempros. Retrieved from [Link]

• Velocity Scientific Solutions. (n.d.). SiliametS Metal Scavengers. Retrieved from [Link]

• Google Patents. (n.d.). Process for removing copper (I) compounds from a reaction mixture, and application of the process.

• MDPI. (2022). Enhanced Removal of Organic Compounds Assisted by Activated Carbon/Copper (II) Complex Composite. Retrieved from [Link]

• PubChem. (n.d.). 1H-Imidazole, 2-ethyl-1-methyl-. Retrieved from [Link]

• Google Patents. (n.d.). Process for removal of copper from solutions of chelating agent and copper.

• Royal Society of Chemistry. (2023). Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. Retrieved from [Link]

• ResearchGate. (2022). Inhibition of Copper Corrosion in Acid Medium by Imidazole-Based Compounds: Electrochemical and Molecular Approaches. Retrieved from [Link]

• Biotage. (n.d.). Metal scavengers for organic purification. Retrieved from [Link]

• Noah Technologies Corporation. (2024). Best Chelating Agents for Effective Copper Removal in Various Applications. Retrieved from [Link]

• Technology Networks. (n.d.). SiliaMetS® Metal Scavengers : an Efficient Tool to Remove Residual Metals from APIs. Retrieved from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved from [Link]

• Royal Society of Chemistry. (1988). Chemical reaction of metallic copper with imidazole. J. Chem. Soc., Dalton Trans. Retrieved from [Link]

• PubMed. (n.d.). Novel chelating agents for potential clinical applications of copper. Retrieved from [Link]

• Google Patents. (n.d.). Metal-based hydrogen sulfide scavenger and method of preparing same.

• Cheméo. (n.d.). Chemical Properties of 1H-Imidazole,1-ethyl-2-methyl (CAS 21202-52-8). Retrieved from [Link]

• ACS Publications. (2023). Copper Catalyzed Synthesis of Heterocyclic Molecules via C–N and C–O Bond Formation under Microwaves: A Mini-Review. ACS Omega. Retrieved from [Link]

• Google Patents. (n.d.). Process for removing metal-EDTA complex and free EDTA salts from mixed aqueous-organic media.

• ACS Publications. (2020). Designing Homogeneous Copper-Free Sonogashira Reaction through a Prism of Pd–Pd Transmetalation. Organic Letters. Retrieved from [Link]

• National Institutes of Health. (2023). Synthesis of Imidazole-Compound-Coated Copper Nanoparticles with Promising Antioxidant and Sintering Properties. PMC. Retrieved from [Link]

• Nature. (2017). Copper loaded on activated carbon as an efficient adsorbent for removal of methylene blue. Scientific Reports. Retrieved from [Link]

• Cu Catalyst Activated Carbon. (n.d.). Retrieved from [Link]

• Royal Society of Chemistry. (2023). Copper-catalyzed Sonogashira reactions: advances and perspectives since 2014. Retrieved from [Link]

• South Eastern European Journal of Public Health. (2024). New imidazole sensors synthesized for copper (II) detection in aqueous solutions. Retrieved from [Link]

• Carnegie Mellon University. (n.d.). Catalyst Removal. Matyjaszewski Polymer Group. Retrieved from [Link]

• ResearchGate. (2012). New natural chelating agents with modulator effects on copper phytoextraction. Retrieved from [Link]

• Johnson Matthey. (n.d.). Scavenging Technologies from Johnson Matthey. Retrieved from [Link]

• JoVE. (2024). Extraction: Advanced Methods. Retrieved from [Link]

• South Eastern European Journal of Public Health. (2024). New imidazole sensors synthesized for copper (II) detection in aqueous solutions. Retrieved from [Link]

• National Institutes of Health. (2023). Copper Catalyzed Synthesis of Heterocyclic Molecules via C–N and C–O Bond Formation under Microwaves: A Mini-Review. Retrieved from [Link]

• International Journal of Environment and Pollution Research. (n.d.). Removal of Cadmium, Copper and Lead from Aqueous Solution Using Activated Carbon Prepared from Avocado Kernel. Retrieved from [Link]

• ACS Publications. (2023). New Mechanistic Insights into the Copper-Free Heck–Cassar–Sonogashira Cross-Coupling Reaction. ACS Catalysis. Retrieved from [Link]

• TSI Journals. (2023). Imidazole: Chemistry, Synthesis, Properties, Industrial Applications and Biological and Medicinal Applications. Trade Science Inc. Retrieved from [Link]

• PubMed. (n.d.). Recovery of EDTA from complex solution using Cu(II) as precipitant and Cu(II) subsequent removal by electrolysis. Retrieved from [Link]

• Johnson Matthey. (n.d.). Recognising the Needs of the Pharmaceutical Industry. Retrieved from [Link]

• Quick Company. (n.d.). Extraction Of Transition Metals From Spent Catalyst Using Edta As. Retrieved from [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Reaction Kinetics of 2-Ethynyl-1-methyl-1H-imidazole and Phenylacetylene

For researchers and professionals in medicinal chemistry and materials science, the selection of a terminal alkyne building block is a critical decision that profoundly impacts synthetic efficiency and molecular design. The reactivity of the ethynyl group, governed by its electronic environment, dictates the kinetics of cornerstone reactions such as Sonogashira couplings and azide-alkyne cycloadditions. This guide provides an in-depth comparison of the reaction kinetics of two structurally distinct yet functionally related alkynes: the heteroaromatic 2-Ethynyl-1-methyl-1H-imidazole and the classic benchmark, Phenylacetylene .

While direct, side-by-side kinetic data for 2-ethynyl-1-methyl-1H-imidazole is not extensively documented in peer-reviewed literature, this guide synthesizes foundational principles of physical organic chemistry with available experimental data for phenylacetylene to build a robust predictive framework. We will dissect the electronic nuances of the imidazole and phenyl substituents, forecast their kinetic behavior, and provide detailed, actionable protocols for researchers to validate these principles in their own laboratories.

Electronic Properties and Predicted Reactivity: Imidazole vs. Phenyl

The reactivity of a terminal alkyne in many catalytic cycles, particularly those involving deprotonation, is heavily influenced by the acidity of the acetylenic proton and the electron density of the C≡C triple bond. These properties are, in turn, dictated by the inductive and resonance effects of the substituent attached to the alkyne.

Phenylacetylene features a phenyl group, which is weakly electron-withdrawing through induction due to the sp² hybridization of its carbons, but it can act as either an electron-donating or electron-withdrawing group through resonance, depending on the demands of the reaction.

2-Ethynyl-1-methyl-1H-imidazole , in contrast, presents a more complex electronic profile. The 1-methyl-1H-imidazol-2-yl substituent is considered to be σ-electron-withdrawing and π-electron-rich. However, its net electronic effect at the 2-position is predominantly electron-withdrawing via the inductive effect of the two nitrogen atoms. This is quantitatively supported by its inductive substituent constant (σI), a measure of the inherent inductive effect of a group.

Substituent Group	Inductive Constant (σI)	Predicted Effect on Alkyne Proton Acidity
Phenyl	~ +0.10	Baseline
1-Methylimidazol-2-yl	+0.26[1][2]	Increased Acidity

The higher positive σI value for the 1-methylimidazol-2-yl group compared to the phenyl group indicates a stronger inductive electron withdrawal from the ethynyl moiety.[1][2] This leads to two key predictions regarding reaction kinetics:

• Increased Acidity : The acetylenic proton of 2-ethynyl-1-methyl-1H-imidazole is predicted to be more acidic than that of phenylacetylene. This should facilitate reactions where deprotonation of the alkyne is a key step, such as in the copper cycle of the Sonogashira reaction or the formation of copper(I) acetylides in the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

• Coordination Effects : The presence of the N3 nitrogen atom in the imidazole ring offers an additional coordination site for metal catalysts (e.g., copper, palladium). This can lead to pre-complexation of the alkyne, potentially increasing its effective concentration around the catalytic center and influencing the reaction rate.

Caption: Electronic influence of phenyl vs. imidazole substituents.

Comparative Analysis of Reaction Kinetics

We will now examine the expected and documented kinetic performance in two of the most critical reactions for terminal alkynes.

Sonogashira Cross-Coupling Reaction

The Sonogashira reaction is a palladium-catalyzed, copper-co-catalyzed cross-coupling of a terminal alkyne with an aryl or vinyl halide.[3][4] The mechanism involves two interconnected catalytic cycles. A critical step is the formation of a copper(I) acetylide, which is facilitated by the deprotonation of the alkyne by a base.

Caption: Simplified mechanism of the Sonogashira cross-coupling reaction.

Kinetic Comparison:

• Phenylacetylene: Kinetic studies of Sonogashira reactions involving phenylacetylene are well-documented. The rate is dependent on catalyst loading, temperature, and the nature of the aryl halide and base. High-throughput kinetic analysis has been used to determine activation enthalpies for reactions with various aryl halides.[5][6]

• 2-Ethynyl-1-methyl-1H-imidazole: Based on its higher predicted acetylenic proton acidity, it is hypothesized that the formation of the copper acetylide intermediate would be faster for the imidazole derivative than for phenylacetylene under identical basic conditions. This could lead to an overall acceleration of the reaction, particularly if transmetalation is not the sole rate-determining step. Furthermore, the N3 atom could coordinate to the palladium or copper center, potentially influencing the catalyst's stability and turnover frequency. While aryl imidazolylsulfonates have been shown to be effective coupling partners, demonstrating the imidazole core's compatibility with palladium catalysis, specific kinetic data on the alkyne component is needed for a definitive comparison.[7]

Table 1: Representative Sonogashira Reaction Data for Phenylacetylene

Aryl Halide	Catalyst System	Base/Solvent	Temp (°C)	Time (h)	Yield (%)	Reference
Iodobenzene	Pd(PPh₃)₄ / CuI	Et₃N	RT	0.5	95	[8]
4-Iodotoluene	Pd/TiO₂	K₂CO₃ / EtOH:H₂O	80	1	>99	[9]
4-Bromobenzonitrile	Pd₂(dba)₃ / XPhos / CuI	Cs₂CO₃ / Dioxane	100	12	92	[10]

Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction, the quintessential "click" reaction, forms a 1,4-disubstituted 1,2,3-triazole from a terminal alkyne and an azide.[11] The mechanism is believed to involve the formation of a copper(I) acetylide, which then reacts with the azide. The rate of this reaction is highly dependent on the ability of the alkyne to form the key acetylide intermediate.

Kinetic Comparison:

• Phenylacetylene: The reaction of benzyl azide with phenylacetylene is a common benchmark for evaluating CuAAC catalyst systems. With efficient catalysts, the reaction proceeds to completion in minutes at room temperature, even at low catalyst loadings.[12] Kinetic studies have been performed in various solvents, including ionic liquids, to probe the reaction mechanism.[13]

• 2-Ethynyl-1-methyl-1H-imidazole: The enhanced acidity of the acetylenic proton in the imidazole derivative strongly suggests that it will be a highly competent substrate for CuAAC. The formation of the copper acetylide should be kinetically favorable. It is therefore predicted that the reaction rate for 2-ethynyl-1-methyl-1H-imidazole in CuAAC will be comparable to, or potentially faster than, that of phenylacetylene. This makes it an excellent candidate for applications requiring rapid and efficient bio-conjugation or material functionalization.

Table 2: Representative CuAAC Reaction Data for Phenylacetylene

Azide	Catalyst System	Solvent	Temp (°C)	Time	Yield (%)	Reference
Benzyl Azide	[Cu₂(μ-Br)₂(L)]₂	Neat	RT	5 min	>99	[12]
Benzyl Azide	CuI / DIPEA	THF	RT	1 h	98	[14]
1-Azidohexane	CuSO₄·5H₂O / Na Ascorbate	tBuOH / H₂O	RT	8 h	91	[11]

Experimental Section: Protocols for Kinetic Analysis

To empower researchers to generate their own comparative kinetic data, we provide the following self-validating protocols. The key to any kinetic study is the accurate measurement of reactant consumption or product formation over time. In-situ spectroscopy, such as ReactIR™ (FTIR), is a powerful tool for continuous monitoring, while offline methods like HPLC or GC are also robust alternatives.[15][16][17]

Protocol: Kinetic Analysis of Sonogashira Coupling via HPLC

This protocol describes a method for obtaining kinetic data by taking aliquots from the reaction mixture at specific time points and analyzing them by reverse-phase HPLC.

Objective: To determine the initial reaction rate for the Sonogashira coupling of an alkyne (phenylacetylene or 2-ethynyl-1-methyl-1H-imidazole) with iodobenzene.

Materials:

• Iodobenzene (1.0 mmol, 1.0 equiv)

• Alkyne (1.2 mmol, 1.2 equiv)

• Pd(PPh₃)₄ (0.02 mmol, 2 mol%)

• CuI (0.04 mmol, 4 mol%)

• Anhydrous triethylamine (Et₃N, 5 mL)

• Anhydrous THF (5 mL)

• Internal Standard (e.g., dodecane, 0.5 mmol)

• Schlenk flask, magnetic stirrer, inert atmosphere (N₂ or Ar)

• Syringes, needles, and quenching solution (e.g., 1 M HCl)

• HPLC system with a C18 column and UV detector

Procedure:

• Reaction Setup: To a dry Schlenk flask under an inert atmosphere, add Pd(PPh₃)₄, CuI, and the internal standard.

• Solvent and Reagent Addition: Add anhydrous THF (5 mL) and anhydrous Et₃N (5 mL). Stir until all solids are dissolved. Add the alkyne, followed by iodobenzene to initiate the reaction (this is t=0).

• Sampling: At predetermined time points (e.g., t = 0, 2, 5, 10, 20, 30, 60 min), withdraw a 0.1 mL aliquot from the reaction mixture using a syringe.

• Quenching: Immediately quench the aliquot in a vial containing 0.9 mL of the quenching solution. This stops the reaction.

• Analysis: Analyze the quenched samples by HPLC. Develop a method that provides good separation between the starting materials, product, and the internal standard.

• Data Processing: Generate a calibration curve for the product relative to the internal standard. Use this curve to convert the peak area ratios from the HPLC analysis into concentrations. Plot the concentration of the product versus time. The initial rate can be determined from the slope of the initial linear portion of this curve.

Caption: Experimental workflow for kinetic analysis using offline HPLC.

Conclusion

This guide establishes a framework for comparing the reaction kinetics of 2-ethynyl-1-methyl-1H-imidazole and phenylacetylene. Based on fundamental electronic principles, specifically the stronger inductive electron-withdrawing nature of the 1-methylimidazol-2-yl substituent, it is predicted that 2-ethynyl-1-methyl-1H-imidazole will exhibit enhanced reactivity in reactions where acetylenic proton acidity is crucial, such as the Sonogashira coupling and CuAAC reactions.

While quantitative kinetic data for the imidazole derivative remains an area ripe for investigation, the provided protocols offer a clear path for researchers to perform these critical experiments. Such studies will not only validate the theoretical predictions made herein but will also generate invaluable data to guide the rational selection of alkyne building blocks in the synthesis of novel pharmaceuticals and advanced materials. The potential for the imidazole moiety to also act as an internal ligand presents an intriguing variable that warrants further mechanistic exploration.

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• Hreczycho, G. A kinetics study of copper-catalysed click reactions in ionic liquids. RSC Adv.6 , 99650-99654 (2016). [Link]

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Spectroscopic Showdown: Differentiating 2-Ethynyl-1-methyl-1H-imidazole and Its Regioisomers

A Comprehensive Guide for Researchers in Synthetic Chemistry and Drug Development

In the intricate world of medicinal chemistry and materials science, the precise structural elucidation of isomeric molecules is a cornerstone of innovation. The seemingly subtle shift of a functional group can dramatically alter a compound's biological activity, pharmacokinetic profile, and material properties. This guide provides an in-depth spectroscopic comparison of 2-ethynyl-1-methyl-1H-imidazole and its key regioisomers, 4-ethynyl-1-methyl-1H-imidazole and 5-ethynyl-1-methyl-1H-imidazole. For researchers engaged in the synthesis and application of novel heterocyclic compounds, the ability to unequivocally distinguish between these isomers is paramount.

This technical guide, designed for scientists and drug development professionals, will navigate the nuanced differences in the Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data of these compounds. By understanding the underlying principles of how molecular structure dictates spectroscopic output, researchers can confidently identify and characterize their target molecules.

The Importance of Regioisomeric Purity

The imidazole scaffold is a ubiquitous feature in a vast array of pharmaceuticals and biologically active molecules. The introduction of an ethynyl group provides a versatile handle for further functionalization through reactions such as click chemistry, Sonogashira coupling, and Glaser coupling. However, the synthesis of substituted imidazoles can often lead to the formation of a mixture of regioisomers. The distinct electronic and steric environments of the 2-, 4-, and 5-positions on the 1-methylimidazole ring directly influence the spectroscopic properties of the molecule, providing a robust basis for their differentiation.

Structural Overview

Before delving into the spectroscopic data, it is essential to visualize the structures of the three regioisomers. The numbering of the imidazole ring is critical for the assignment of spectroscopic signals.

Figure 2. Workflow for NMR sample preparation and analysis.

Infrared (IR) Spectroscopy

• Apparatus: Fourier Transform Infrared (FTIR) spectrometer with an Attenuated Total Reflectance (ATR) accessory.

• Sample Preparation: Place a small amount of the liquid or solid sample directly on the ATR crystal.

• Acquisition:

  • Spectral range: 4000-400 cm⁻¹.

  • Resolution: 4 cm⁻¹.

  • Number of scans: 16-32.

  • Collect a background spectrum of the clean, empty ATR crystal before analyzing the sample.

Mass Spectrometry (MS)

• Apparatus: Mass spectrometer with an Electron Ionization (EI) source.

• Sample Introduction: Direct insertion probe or via Gas Chromatography (GC-MS).

• Acquisition:

  • Ionization energy: 70 eV.

  • Mass range: 10-200 amu.

Conclusion

The unambiguous identification of 2-ethynyl-1-methyl-1H-imidazole and its 4- and 5-regioisomers is readily achievable through a combination of standard spectroscopic techniques. ¹H NMR spectroscopy provides the most definitive data for differentiation, with the number and chemical shifts of the imidazole ring protons being key indicators. ¹³C NMR, IR, and Mass Spectrometry offer valuable confirmatory data, reinforcing the structural assignments. By carefully analyzing the full suite of spectroscopic data and understanding the structure-property relationships, researchers can proceed with confidence in the purity and identity of their synthesized compounds, a critical step in the journey of drug discovery and materials development.

References

Due to the limited availability of direct experimental data in the public domain for the specific target molecules, this guide has been constructed based on established principles of spectroscopic interpretation and data from closely related compounds. Authoritative sources on the spectroscopy of imidazole derivatives would be cited here in a full publication.

In Vitro Validation of 2-Ethynyl-1-methyl-1H-imidazole Analogs: A Comparative Guide to Antifungal Activity Assessment

The relentless rise of invasive fungal infections, coupled with the emergence of drug-resistant strains, presents a formidable challenge to global health. This necessitates a robust pipeline for the discovery and validation of novel antifungal agents. Among the promising candidates are new derivatives of the imidazole class, a cornerstone of antifungal therapy. This guide provides a comprehensive framework for the in vitro validation of 2-Ethynyl-1-methyl-1H-imidazole analogs, comparing their potential efficacy against established antifungal agents through standardized methodologies.

The Azole Antifungals: A Legacy of Ergosterol Biosynthesis Inhibition

Imidazole-based antifungals belong to the broader class of azoles, which have been a mainstay in treating fungal infections for decades. Their primary mechanism of action involves the disruption of the fungal cell membrane's integrity.[1][2][3] This is achieved by inhibiting the cytochrome P450-dependent enzyme, lanosterol 14-α-demethylase.[1][2][3] This enzyme is a critical component of the ergosterol biosynthesis pathway, and its blockage leads to the depletion of ergosterol and the accumulation of toxic sterol intermediates.[4][5] The resulting compromised cell membrane exhibits increased permeability and fluidity, ultimately hindering fungal growth and replication.[2]

Caption: Proposed mechanism of action for 2-Ethynyl-1-methyl-1H-imidazole analogs.

A Rigorous Approach to In Vitro Antifungal Susceptibility Testing

To objectively evaluate the antifungal potential of novel compounds, a standardized and reproducible methodology is paramount. The Clinical and Laboratory Standards Institute (CLSI) and the European Committee on Antimicrobial Susceptibility Testing (EUCAST) provide internationally recognized guidelines for antifungal susceptibility testing.[6][7][8] The broth microdilution method is a widely accepted technique for determining the Minimum Inhibitory Concentration (MIC), which is the lowest concentration of an antifungal agent that prevents the visible growth of a microorganism.[9][10]

Experimental Workflow for MIC Determination

The following protocol outlines the key steps for determining the MIC of 2-Ethynyl-1-methyl-1H-imidazole analogs, with a focus on scientific rationale and best practices.

Caption: Standardized workflow for antifungal MIC determination.

Detailed Protocol:

• Preparation of Antifungal Agents:

  • Synthesize and purify the 2-Ethynyl-1-methyl-1H-imidazole analogs.

  • Prepare stock solutions of the analogs and comparator drugs (e.g., Fluconazole, Voriconazole) in a suitable solvent, such as dimethyl sulfoxide (DMSO). The final concentration of DMSO in the assay should be kept low (typically ≤1%) to avoid solvent-induced toxicity.

• Selection and Maintenance of Fungal Strains:

  • A representative panel of fungal pathogens should be used, including clinically relevant species of Candida (e.g., C. albicans, C. glabrata, C. auris) and Aspergillus (e.g., A. fumigatus, A. flavus).[11][12]

  • Quality control strains with known MIC values (e.g., Candida parapsilosis ATCC 22019, Candida krusei ATCC 6258) must be included in each experiment to ensure the validity of the results.

  • Strains should be subcultured on appropriate agar plates (e.g., Sabouraud Dextrose Agar) to ensure viability and purity.

• Inoculum Preparation:

  • Fungal colonies are suspended in sterile saline or phosphate-buffered saline.

  • The turbidity of the suspension is adjusted to a 0.5 McFarland standard, which corresponds to a specific cell density. This standardization is crucial for the reproducibility of the assay.

• Broth Microdilution Assay:

  • The assay is performed in sterile 96-well microtiter plates.

  • A two-fold serial dilution of each antifungal agent is prepared in a standardized broth medium, such as RPMI-1640 with L-glutamine and buffered with MOPS.

  • Each well is then inoculated with the standardized fungal suspension.

  • Appropriate controls are included: a positive control (fungal inoculum without any drug) and a negative control (broth medium only).

• Incubation and MIC Determination:

  • The plates are incubated at 35-37°C for 24 to 48 hours. The incubation time may vary depending on the growth rate of the specific fungal species.

  • The MIC is determined as the lowest concentration of the drug that causes a significant inhibition of growth (typically ≥50% or ≥90% reduction) compared to the positive control.[9] This can be assessed visually or by using a spectrophotometer to measure the optical density.

Comparative Analysis of Antifungal Activity

The primary goal of this validation is to compare the potency of the novel 2-Ethynyl-1-methyl-1H-imidazole analogs against existing antifungal drugs. The results are typically presented in a table format, allowing for a clear comparison of MIC values across different fungal species.

Table 1: Comparative In Vitro Antifungal Activity (MIC in µg/mL)

Fungal Species	Analog A	Analog B	Analog C	Fluconazole	Voriconazole
Candida albicans ATCC 90028	0.25	0.5	1	0.5 - 2	0.03 - 0.125
Candida glabrata ATCC 90030	4	2	8	8 - 32	0.25 - 1
Candida auris B11221	1	0.5	2	>64	0.5 - 2
Aspergillus fumigatus ATCC 204305	2	1	4	>64	0.25 - 1
Cryptococcus neoformans ATCC 90112	0.5	0.25	1	2 - 8	0.06 - 0.25

Note: Data for Analogs A, B, and C are hypothetical and for illustrative purposes only. MIC ranges for Fluconazole and Voriconazole are typical values found in the literature and may vary.[13]

Interpretation and Future Directions

The hypothetical data in Table 1 illustrates how the antifungal activity of novel compounds can be benchmarked. For instance, Analog A and B show promising activity against C. albicans and C. auris, with MICs comparable to or better than Fluconazole. The structure-activity relationship (SAR) can also be explored; for example, if Analog B consistently shows lower MICs than A and C, it suggests that its specific chemical modifications may enhance its antifungal potency.[14]

Further studies should include a broader panel of clinical isolates, including drug-resistant strains, to assess the spectrum of activity. Investigating the fungistatic versus fungicidal nature of the compounds through Minimum Fungicidal Concentration (MFC) assays is also a critical next step. Promising candidates from in vitro studies can then be advanced to in vivo models of fungal infection to evaluate their efficacy and safety in a physiological context.

References

• EUCAST. (n.d.). Clinical breakpoint table. Retrieved from [Link]

• ResearchGate. (n.d.). Synthesis and antifungal activity of a new series of 2-(1H-imidazol-1-yl)-1-phenylethanol derivatives. Retrieved from [Link]

• PubMed. (2019). In Vitro Activity of a Novel Antifungal Compound, MYC-053, against Clinically Significant Antifungal-Resistant Strains of Candida glabrata, Candida auris, Cryptococcus neoformans, and Pneumocystis spp. Retrieved from [Link]

• ACS Publications. (n.d.). Synthesis and Antifungal Activity of Novel Imidazole Derivatives. Retrieved from [Link]

• MDPI. (2023). Evaluation of the In Vitro Antifungal Activity of Novel Arylsulfonamides against Candida spp. Retrieved from [Link]

• Taylor & Francis Online. (n.d.). Design, synthesis and antifungal activity of some new imidazole and triazole derivatives. Retrieved from [Link]

• DergiPark. (2020). Imidazole Antifungals: A Review of Their Action Mechanisms on Cancerous Cells. Retrieved from [Link]

• PubMed Central. (n.d.). Imidazole derivatives: Impact and prospects in antiviral drug discovery. Retrieved from [Link]

• CLSI. (2020). Performance Standards for Antifungal Susceptibility Testing of Yeasts, 2nd Edition, M60Ed2E. Retrieved from [Link]

• ACS Publications. (2021). Design, Synthesis, and In Vitro and In Vivo Evaluation of Novel Fluconazole-Based Compounds with Promising Antifungal Activities. Retrieved from [Link]

• PubMed Central. (n.d.). In vitro activities of two new antifungal azoles. Retrieved from [Link]

• PubMed. (n.d.). Mechanisms of action of the antimycotic imidazoles. Retrieved from [Link]

• Biological and Molecular Chemistry. (n.d.). Development and Characterization of Imidazole Derivatives for Antifungal Applications. Retrieved from [Link]

• PubMed Central. (2023). Antifungal susceptibility testing following the CLSI M27 document, along with the measurement of MFC/MIC ratio, could be the optimal approach to detect amphotericin B resistance in Clavispora (Candida) lusitaniae. Retrieved from [Link]

• ResearchGate. (n.d.). EUCAST breakpoints for antifungals. Retrieved from [Link]

• ResearchGate. (n.d.). Design and Synthesis of 2-Methyl and 2-Methyl-4-Nitro Imidazole Derivatives as Antifungal Agents. Retrieved from [Link]

• ASM Journals. (n.d.). A novel pan-fungal screening platform for antifungal drug discovery: proof of principle study. Retrieved from [Link]

• EBSCO. (n.d.). Mechanisms of action in antifungal drugs. Retrieved from [Link]

• CDC. (2024). Antifungal Susceptibility Testing for C. auris. Retrieved from [Link]

• CABI Digital Library. (2020). Imidazole Antifungals: A Review of Their Action Mechanisms on Cancerous Cells. Retrieved from [Link]

• ResearchGate. (n.d.). In Vitro Activity of a Novel Antifungal Compound, MYC-053, against Clinically Significant Antifungal-Resistant Strains of Candida glabrata, Candida auris, Cryptococcus neoformans, and Pneumocystis spp. Retrieved from [Link]

• MDPI. (n.d.). Synthesis and Biological Evaluation of Novel Imidazole Derivatives as Antimicrobial Agents. Retrieved from [Link]

• EUCAST. (n.d.). EUCAST breakpoints for antifungals. Retrieved from [Link]

• PubMed Central. (2024). Synthesis and Biological Evaluation of New Compounds with Nitroimidazole Moiety. Retrieved from [Link]

• PubMed. (n.d.). EUCAST breakpoints for antifungals. Retrieved from [Link]

• ResearchGate. (n.d.). Design, Synthesis and Antifungal Activity of Some New Imidazole and Triazole Derivatives. Retrieved from [Link]

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• ResearchGate. (n.d.). CLSI guidelines for antifungal agents. Retrieved from [Link]

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A Tale of Two Clicks: A Head-to-Head Comparison of Copper-Catalyzed vs. Copper-Free Click Chemistry for 2-Ethynyl-1-methyl-1H-imidazole

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern drug discovery and bioconjugation, the ability to efficiently and selectively link molecular fragments is paramount. "Click chemistry," a concept introduced by K.B. Sharpless in 2001, provides a powerful toolkit for this purpose, characterized by reactions that are high-yielding, wide in scope, and generate minimal byproducts. At the heart of this chemical philosophy lies the azide-alkyne cycloaddition, a reaction that has been revolutionized by two primary methodologies: the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and the copper-free strain-promoted azide-alkyne cycloaddition (SPAAC).

This guide provides an in-depth, head-to-head comparison of these two powerful techniques, with a specific focus on their application to the versatile building block, 2-ethynyl-1-methyl-1H-imidazole. The imidazole moiety is a privileged structure in medicinal chemistry, appearing in numerous pharmaceuticals due to its ability to engage in various biological interactions. Its incorporation into bioconjugation strategies via click chemistry opens up exciting avenues for the development of novel therapeutics and research tools.

The Contenders: A Fundamental Overview

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is the quintessential "click" reaction, boasting an enormous rate acceleration of 107 to 108 compared to the uncatalyzed thermal cycloaddition. This remarkable efficiency is achieved through the use of a copper(I) catalyst, which orchestrates the regioselective formation of a 1,4-disubstituted 1,2,3-triazole from a terminal alkyne and an azide. The active Cu(I) catalyst is typically generated in situ from a Cu(II) salt, such as copper(II) sulfate (CuSO₄), and a reducing agent, most commonly sodium ascorbate.

The imidazole ring of 2-ethynyl-1-methyl-1H-imidazole can potentially play a dual role in CuAAC. Besides being a reactant, the nitrogen atoms of the imidazole can coordinate with the copper catalyst, potentially influencing the reaction kinetics. The formation of such copper-imidazole complexes could either enhance or impede the catalytic cycle, a factor that must be considered in experimental design.

Figure 1: Simplified catalytic cycle of the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

The primary driver for the development of copper-free click chemistry was the inherent cytotoxicity of copper, which can limit the application of CuAAC in living systems. SPAAC circumvents this issue by employing a strained cyclooctyne, which reacts with an azide in a [3+2] cycloaddition without the need for a metal catalyst. The relief of ring strain provides the necessary activation energy for the reaction to proceed efficiently at physiological temperatures.

For a relatively unactivated alkyne like 2-ethynyl-1-methyl-1H-imidazole, the success of a SPAAC reaction is entirely dependent on the reactivity of the chosen cyclooctyne partner. Common examples of strained cyclooctynes include dibenzocyclooctyne (DBCO), bicyclo[6.1.0]non-4-yne (BCN), and their derivatives.

Figure 2: Reaction mechanism of the Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC).

Head-to-Head Comparison: Performance Metrics

Feature	Copper-Catalyzed (CuAAC)	Copper-Free (SPAAC)
Reaction Rate	Very fast (107-108 fold acceleration)	Generally slower than CuAAC
Biocompatibility	Potentially cytotoxic due to copper catalyst	Excellent, no metal catalyst required
Reaction Conditions	Aqueous or organic solvents, room temperature, requires reducing agent	Aqueous or organic solvents, physiological temperatures
Reactant Partners	Terminal alkynes and azides	Strained cyclooctynes and azides
Orthogonality	High	High, orthogonal to CuAAC
Cost of Reagents	Generally lower (copper salts, sodium ascorbate)	Higher (strained cyclooctynes)
Potential Issues	Copper toxicity, catalyst inhibition by other ligands	Steric hindrance from bulky cyclooctynes

Experimental Protocols

General Considerations

• Purity of Reagents: Ensure the purity of 2-ethynyl-1-methyl-1H-imidazole, the azide coupling partner, and all other reagents to achieve optimal reaction outcomes.

• Solvent Choice: Both CuAAC and SPAAC can be performed in a variety of solvents. For biological applications, aqueous buffers are preferred. Co-solvents like DMSO or DMF may be used to solubilize hydrophobic reactants.

• Reaction Monitoring: Reaction progress can be monitored by techniques such as thin-layer chromatography (TLC), liquid chromatography-mass spectrometry (LC-MS), or nuclear magnetic resonance (NMR) spectroscopy.

Protocol 1: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) of 2-Ethynyl-1-methyl-1H-imidazole

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• 2-Ethynyl-1-methyl-1H-imidazole

• Azide-containing molecule

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) (optional, as a copper-stabilizing ligand)

• Solvent (e.g., a mixture of water and t-butanol, or phosphate-buffered saline (PBS) for biological applications)

Procedure:

• Reactant Preparation: In a suitable reaction vessel, dissolve 2-ethynyl-1-methyl-1H-imidazole (1.0 equivalent) and the azide-containing molecule (1.0-1.2 equivalents) in the chosen solvent.

• Ligand Addition (Optional): If using a ligand, add THPTA (0.1-1.0 equivalent) to the reaction mixture and stir briefly. The use of a ligand like THPTA can accelerate the reaction and reduce copper-mediated side reactions.

• Catalyst Preparation: In a separate vial, prepare fresh stock solutions of CuSO₄ (e.g., 100 mM in water) and sodium ascorbate (e.g., 1 M in water).

• Reaction Initiation: To the stirred solution of the alkyne and azide, add the CuSO₄ solution to a final concentration of 1-5 mol%.

• Reduction of Copper(II): Immediately after the addition of CuSO₄, add the sodium ascorbate solution to a final concentration of 5-10 mol%. The solution should turn a pale yellow or remain colorless.

• Reaction Progress: Stir the reaction mixture at room temperature. Monitor the reaction progress by an appropriate analytical technique.

• Work-up and Purification: Once the reaction is complete, the product can be isolated by standard procedures such as extraction, precipitation, or chromatography. For biological samples, copper can be removed by chelation with agents like EDTA.

Protocol 2: Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC) of 2-Ethynyl-1-methyl-1H-imidazole

This protocol is a general guideline and the choice of strained cyclooctyne will significantly impact the reaction rate.

Materials:

• 2-Ethynyl-1-methyl-1H-imidazole

• Strained cyclooctyne-azide conjugate (e.g., DBCO-azide)

• Solvent (e.g., PBS, cell culture media, or organic solvents like acetonitrile or methanol)

Procedure:

• Reactant Preparation: In a suitable reaction vessel, dissolve 2-ethynyl-1-methyl-1H-imidazole (1.0-1.5 equivalents) and the strained cyclooctyne-azide conjugate (1.0 equivalent) in the chosen solvent.

• Reaction Incubation: Stir or gently agitate the reaction mixture at the desired temperature (typically room temperature or 37 °C for biological applications).

• Reaction Monitoring: Monitor the reaction progress by an appropriate analytical technique (e.g., LC-MS or fluorescence if one of the components is fluorescently labeled).

• Work-up and Purification: Once the reaction is complete, the product can be isolated by standard purification techniques such as HPLC or size-exclusion chromatography for biomolecules. In many biological applications, the product is analyzed in situ without purification.

Causality Behind Experimental Choices

• Excess of one reagent: In both protocols, a slight excess of one of the reactants can be used to drive the reaction to completion, especially if one of the components is particularly valuable or difficult to synthesize.

• Ligand in CuAAC: The inclusion of a copper-chelating ligand like THPTA in CuAAC is crucial for bioconjugation. It not only accelerates the reaction but also protects sensitive biomolecules from damage by reactive oxygen species that can be generated by the copper catalyst.

• Freshly prepared sodium ascorbate: Sodium ascorbate solutions are prone to oxidation, so it is essential to use a freshly prepared solution to ensure efficient reduction of Cu(II) to the active Cu(I) state.

• Choice of Strained Cyclooctyne in SPAAC: The reaction kinetics of SPAAC are highly dependent on the structure of the cyclooctyne. For a less reactive alkyne, a more strained and therefore more reactive cyclooctyne should be chosen to achieve a reasonable reaction time.

Conclusion and Future Perspectives

Both CuAAC and SPAAC are powerful and versatile tools for the chemical modification of molecules bearing the 2-ethynyl-1-methyl-1H-imidazole moiety. The choice between the two methodologies is primarily dictated by the specific application.

For applications where speed and cost are the primary considerations and the presence of copper is not a concern, CuAAC remains the gold standard due to its exceptional reaction rates. The potential for the imidazole to participate in the catalytic process is an interesting area for further investigation and could be exploited to develop novel imidazole-based ligands for CuAAC.

For applications in living systems, such as live-cell imaging or in vivo drug delivery, the biocompatibility of SPAAC makes it the undisputed champion. The absence of a toxic metal catalyst allows for the seamless integration of this chemistry into complex biological environments.

The continued development of new, more reactive strained cyclooctynes and more efficient and biocompatible copper catalysts will undoubtedly expand the scope of both CuAAC and SPAAC, further solidifying the role of click chemistry as an indispensable tool in the arsenal of chemists and biologists.

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A Senior Application Scientist's Guide to Assessing Off-Target Effects of 2-Ethynyl-1-methyl-1H-imidazole in Complex Biological Systems

For researchers, scientists, and drug development professionals, the promise of a novel chemical probe is often tempered by the critical question of its specificity. 2-Ethynyl-1-methyl-1H-imidazole, a molecule of increasing interest, is no exception. Its imidazole core, a ubiquitous scaffold in biologically active compounds, necessitates a rigorous evaluation of its cross-reactivity to ensure that observed phenotypic effects are unequivocally linked to its intended target.[1][2][3][4]

This guide provides a comprehensive framework for conducting cross-reactivity studies of 2-Ethynyl-1-methyl-1H-imidazole in complex biological systems. We will move beyond a simple recitation of protocols to explain the scientific rationale behind experimental choices, enabling you to design and execute a self-validating investigation. This document will objectively compare the hypothetical performance of 2-Ethynyl-1-methyl-1H-imidazole with established alternatives, supported by illustrative experimental data.

Understanding the Landscape: The Imidazole Moiety and Off-Target Propensity

The imidazole ring is a five-membered aromatic heterocycle containing two nitrogen atoms.[4] This structure is a key component in a vast array of biologically active molecules, from amino acids like histidine to numerous pharmaceuticals.[2][4] Its ability to act as both a hydrogen bond donor and acceptor, and its capacity to coordinate with metal ions, particularly the heme iron in cytochrome P450 (CYP) enzymes, are central to its biological and pharmacological activities.[2][5]

However, this versatility is also the root of its potential for off-target interactions. Imidazole-containing compounds are well-documented inhibitors of various CYP450 isoforms, often exhibiting a lack of selectivity.[6][7] This promiscuity can lead to significant drug-drug interactions and misinterpretation of experimental results.[6] Therefore, a thorough assessment of the cross-reactivity of any new imidazole-based probe is not just recommended; it is imperative.

A Comparative Framework: Selecting Appropriate Alternative Probes

To provide a meaningful comparison, we will assess the hypothetical performance of 2-Ethynyl-1-methyl-1H-imidazole against two well-characterized compounds often used in similar research contexts:

• Ketoconazole: A broad-spectrum antifungal agent and a potent, relatively non-selective inhibitor of several cytochrome P450 enzymes.[6] It serves as a benchmark for significant off-target effects within the CYP450 family.

• 1-Ethynyl-1H-imidazole (a hypothetical specific inhibitor): For the purpose of this guide, we will posit the existence of a highly specific analogue to highlight the desired characteristics of a clean chemical probe.

Experimental Strategy for Profiling Cross-Reactivity

A multi-pronged approach is essential for a comprehensive understanding of a probe's specificity. We will detail three key experimental workflows:

• Cytochrome P450 Inhibition Profiling: To directly assess the most probable off-target interactions for an imidazole-containing compound.

• Competitive Activity-Based Protein Profiling (ABPP): A powerful chemoproteomic technique to identify on- and off-targets in a native biological system.[8][9][10][11]

• Cellular Thermal Shift Assay (CETSA): To validate target engagement within the complex milieu of a living cell.[12][13][14][15][16]

Workflow 1: Cytochrome P450 Inhibition Profiling

This initial screen provides a rapid assessment of the compound's interaction with major drug-metabolizing enzymes.

Experimental Protocol:

• Prepare Microsomes: Utilize human liver microsomes (HLMs) as a source of a complex mixture of CYP450 enzymes.

• Select Probe Substrates: Choose fluorescent or mass spectrometry-detectable probe substrates specific for major CYP450 isoforms (e.g., Phenacetin for CYP1A2, Bupropion for CYP2B6, Amodiaquine for CYP2C8, Diclofenac for CYP2C9, S-mephenytoin for CYP2C19, Dextromethorphan for CYP2D6, and Midazolam for CYP3A4/5).[17][18]

• Incubation: In a 96-well plate format, incubate the HLMs with a range of concentrations of 2-Ethynyl-1-methyl-1H-imidazole, Ketoconazole, and the hypothetical specific inhibitor.

• Initiate Reaction: Add the specific probe substrate and an NADPH-regenerating system to initiate the enzymatic reaction.

• Quench and Analyze: After a defined incubation period, quench the reaction and analyze the formation of the specific metabolite using LC-MS/MS or fluorescence.

• Calculate IC50 Values: Determine the half-maximal inhibitory concentration (IC50) for each compound against each CYP450 isoform.

Data Presentation:

Compound	CYP1A2 IC50 (µM)	CYP2B6 IC50 (µM)	CYP2C9 IC50 (µM)	CYP2D6 IC50 (µM)	CYP3A4 IC50 (µM)
2-Ethynyl-1-methyl-1H-imidazole	15.2	>50	25.8	>50	8.5
Ketoconazole	2.1	5.6	1.8	12.3	0.1
Hypothetical Specific Inhibitor	>100	>100	>100	>100	>100

Diagram of the Cytochrome P450 Inhibition Profiling Workflow:

Caption: Workflow for assessing CYP450 inhibition.

Workflow 2: Competitive Activity-Based Protein Profiling (ABPP)

This method allows for the unbiased identification of protein targets in a complex proteome.

Experimental Protocol:

• Cell Culture and Lysis: Grow a relevant cell line to 80-90% confluency and prepare a native proteome lysate.

• Inhibitor Incubation: Treat aliquots of the proteome with varying concentrations of 2-Ethynyl-1-methyl-1H-imidazole, the comparator compounds, or a vehicle control.

• Probe Labeling: Add a broad-spectrum, clickable activity-based probe (e.g., a fluorophosphonate probe for serine hydrolases) to the treated proteomes.

• Click Chemistry: Perform a copper-catalyzed azide-alkyne cycloaddition (CuAAC) to attach a reporter tag (e.g., biotin-azide) to the probe-labeled proteins.

• Enrichment and Digestion: Enrich the biotinylated proteins using streptavidin beads, wash thoroughly, and perform on-bead tryptic digestion.

• LC-MS/MS Analysis: Analyze the resulting peptides by quantitative mass spectrometry.

• Data Analysis: Identify proteins whose probe labeling is significantly and dose-dependently reduced by the test compound.

Data Presentation:

Protein Target	2-Ethynyl-1-methyl-1H-imidazole (IC50, µM)	Ketoconazole (IC50, µM)	Hypothetical Specific Inhibitor (IC50, µM)
On-Target X	0.5	>100	0.2
Off-Target A	12.5	8.9	>100
Off-Target B	>50	2.1	>100
Off-Target C	25.0	15.7	>100

Diagram of the Competitive ABPP Workflow:

Caption: CETSA workflow for in-cell target engagement.

Interpretation and Conclusions

The hypothetical data presented paints a nuanced picture of 2-Ethynyl-1-methyl-1H-imidazole. While it demonstrates potent on-target activity in the ABPP assay and confirms target engagement in cells via CETSA, the CYP450 profiling reveals moderate, albeit not as pronounced as ketoconazole, off-target interactions. This suggests that while the probe may be suitable for certain in vitro and cellular assays, caution should be exercised when interpreting data from in vivo studies where metabolic off-target effects could confound the results. In contrast, the hypothetical specific inhibitor shows a clean profile across all assays, representing the ideal for a chemical probe.

This guide provides a robust, multi-faceted strategy for the critical evaluation of 2-Ethynyl-1-methyl-1H-imidazole's cross-reactivity. By integrating data from enzymatic assays, proteome-wide profiling, and in-cell target engagement studies, researchers can build a comprehensive and reliable profile of their chemical probe, ensuring the scientific integrity of their findings.

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Comparative analysis of the binding affinity of 2-Ethynyl-1-methyl-1h-imidazole derived ligands

A Senior Application Scientist's Guide to the Binding Affinity of Imidazole-Derived Ligands

Authored for Researchers, Scientists, and Drug Development Professionals

Introduction: The Imidazole Scaffold's Enduring Significance in Medicinal Chemistry

The imidazole ring, a five-membered heterocycle containing two nitrogen atoms, stands as one of the most versatile and privileged scaffolds in modern drug discovery.[1][2] Its prevalence in essential biomolecules, such as the amino acid histidine, and its ability to engage in a multitude of non-covalent interactions, including hydrogen bonding and metal coordination, make it an exceptional pharmacophore.[3][4] The unique electronic structure and amphoteric nature of the imidazole moiety allow derivatives to bind with high affinity and specificity to a diverse array of biological targets, from kinases and metalloenzymes to G-protein coupled receptors.[1][5][6] This guide provides a comparative analysis of the binding affinity of various imidazole-derived ligands, offering field-proven insights into their structure-activity relationships (SAR) and the experimental methodologies used to quantify their potency.

Comparative Analysis of Binding Affinity: Case Studies Across Target Classes

While the 2-ethynyl-1-methyl-1H-imidazole core represents a specific avenue of exploration, a broader examination of related imidazole derivatives provides a more comprehensive understanding of how structural modifications influence binding affinity. The following case studies, drawn from peer-reviewed research, illustrate these principles.

Case Study 1: Imidazole-2-Thione Derivatives as Matrix Metalloproteinase (MMP) Inhibitors

Matrix metalloproteinases (MMPs) are zinc-dependent endopeptidases that play a critical role in cancer cell invasion and metastasis. The development of potent and selective MMP inhibitors is a key strategy in oncology. A study on S-substituted imidazole-2-thione derivatives identified a lead compound, compound 24 , with potent cytotoxic and anti-metastatic properties.[7]

Docking simulations and in vitro enzyme assays confirmed that this class of compounds binds directly to the active sites of MMP-2 and MMP-9.[7] The thione motif is crucial for coordinating with the catalytic zinc ion in the enzyme's active site, a common mechanism for imidazole-based metalloenzyme inhibitors.[3] The aryl substituents on the imidazole core are critical for modulating lipophilicity and establishing specific interactions with amino acid residues in the binding pocket, thereby influencing selectivity and potency.[7]

Compound Class	Target(s)	Key Binding Interaction	Reported Activity	Reference
Imidazole-2-Thione Derivatives	MMP-2, MMP-9	Thione coordination with active site zinc; Aryl group interactions.	Submicromolar IC50 values against cancer cell lines.[7]	[7]
Alternative MMP Inhibitors (e.g., Batimastat)	Broad-spectrum MMPs	Hydroxamate coordination with active site zinc.	Potent, but lack of selectivity led to clinical trial failures.	N/A

Case Study 2: Acenaphthylenone-Imidazole Hybrids as Dual DNA Intercalators and Topoisomerase II Inhibitors

Hybrid molecules that combine multiple pharmacophores can exhibit synergistic or novel mechanisms of action. A series of hybrids linking an imidazole-2-thione scaffold to an acenaphthylenone moiety were designed as dual-function anticancer agents.[8] These compounds aim to intercalate into DNA and inhibit topoisomerase II, an enzyme vital for managing DNA topology during cell replication.[8]

Comparative analysis within this series revealed critical structure-activity relationships. The potency of these compounds was significantly influenced by substitutions on the imidazole ring.[8]

Compound	N-1 Substitution	C-4 Substitution	Relative Anticancer Activity (MCF-7 cells)	Reference
5h	Phenyl	4-chlorophenyl	3-fold more active than Doxorubicin	[8]
5b	Phenyl	Phenyl	1.5-fold more active than Doxorubicin	[8]
5j	Methoxy-phenyl	4-chlorophenyl	Less potent than 5h and 5b	[8]
5e	Methoxy-phenyl	Phenyl	Less potent than 5h and 5b	[8]

The data clearly indicates that an N-phenyl substitution on the imidazole ring is more favorable for anticancer activity than a methoxy-phenyl group in this scaffold, suggesting that less bulky, more hydrophobic groups at this position enhance binding interactions.[8] Furthermore, the presence of an aromatic scaffold at the C-4 position was essential for DNA damage induction.[8]

Dissecting the Structure-Activity Relationship (SAR) of Imidazole Ligands

The design of high-affinity ligands is guided by a deep understanding of SAR. For the imidazole scaffold, modifications at each position can profoundly impact biological activity.[1]

• N-1 Substitution: This position is critical for modulating pharmacokinetic properties, such as metabolic stability.[1] As seen in the case of heme oxygenase-1 (HO-1) inhibitors, switching from an N-H to an N-methyl or N-benzyl group can drastically alter IC50 values by influencing how the ligand orients within the binding pocket.[9]

• C-2 Substitution: This position often dictates target specificity and binding affinity.[1] Electron-withdrawing groups at C-2 can enhance antimicrobial activity, while other substituents can be tailored to form key hydrogen bonds or hydrophobic interactions with the target protein.[1]

• C-4 and C-5 Substitutions: Modifications at these positions primarily affect lipophilicity and electronic properties, which influence cell permeability and the strength of π-π stacking interactions with aromatic residues in the binding site.[1]

The following diagram illustrates the key modification points on the imidazole scaffold and their general impact on pharmacological properties.

Caption: Key modification sites on the imidazole ring and their influence on drug properties.

Experimental Protocol: In Vitro Kinase Inhibition Assay (Luminescence-Based)

To provide a self-validating system for assessing binding affinity, this section details a robust, field-proven protocol for determining the potency of an imidazole-derived ligand against a target kinase. The causality behind each step is explained to ensure technical accuracy and reproducibility.

Objective: To determine the IC50 value of a test compound (e.g., a 2-ethynyl-1-methyl-1H-imidazole derivative) against a specific protein kinase.

Principle: This assay quantifies the amount of ATP remaining in solution following a kinase reaction. Active kinases consume ATP to phosphorylate their substrate. Inhibition of the kinase results in less ATP consumption, leading to a higher concentration of remaining ATP. A luciferase-based reagent is used to measure ATP levels, producing a luminescent signal that is directly proportional to the ATP concentration.

Materials:

• Test Compounds (dissolved in 100% DMSO)

• Recombinant Kinase and its specific Substrate

• Kinase Assay Buffer (e.g., 40 mM Tris, pH 7.4, 20 mM MgCl2, 0.1 mg/mL BSA)

• ATP solution (at 2x the final desired concentration)

• ADP-Glo™ Kinase Assay Kit (or equivalent)

• White, opaque 384-well assay plates

• Multichannel pipettes and a plate-based luminometer

Workflow Diagram:

Caption: Step-by-step workflow for a luminescence-based kinase inhibition assay.

Detailed Procedure:

• Compound Preparation:

  • Create a serial dilution series of the test compound in 100% DMSO. A typical 11-point, 1:3 dilution series starting at 1 mM is standard.

  • Causality: DMSO is used for its ability to solubilize a wide range of organic compounds. Serial dilution allows for the generation of a dose-response curve to accurately calculate the IC50.

• Assay Plate Setup:

  • Add 250 nL of each compound dilution to the appropriate wells of a 384-well plate. Include "no inhibitor" (DMSO only) and "no enzyme" controls.

  • Causality: Small volumes are used to conserve reagents. The controls are critical: the "no inhibitor" control represents 0% inhibition (maximum signal), while the "no enzyme" control represents 100% inhibition (minimum signal), defining the dynamic range of the assay.

• Kinase/Substrate Addition:

  • Prepare a 2x kinase/substrate solution in kinase assay buffer.

  • Add 5 µL of this solution to each well (except "no enzyme" controls).

  • Incubate for 15 minutes at room temperature.

  • Causality: Pre-incubating the enzyme with the inhibitor allows the binding to reach equilibrium before the reaction is initiated, ensuring an accurate measurement of potency.

• Initiation of Kinase Reaction:

  • Add 5 µL of 2x ATP solution to all wells to start the reaction. The final ATP concentration should be at or near its Km for the kinase to ensure competitive inhibitors are measured accurately.

  • Incubate for 1 hour at room temperature. The plate should be shaken gently to ensure mixing.

  • Causality: The reaction time is optimized to ensure linear substrate conversion, typically consuming 10-30% of the initial ATP.

• Signal Detection:

  • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP. Incubate for 40 minutes.

  • Causality: This step is crucial. The reagent terminates the enzymatic reaction and eliminates unused ATP, which would otherwise create a high background signal.

  • Add 20 µL of Kinase Detection Reagent to convert the generated ADP back to ATP, which is then used by luciferase to produce light. Incubate for 30 minutes.

  • Causality: This second step generates a luminescent signal that is proportional to the amount of ADP produced, which is directly correlated with kinase activity.

• Data Acquisition and Analysis:

  • Read the luminescence on a plate reader.

  • Normalize the data using the controls (% Inhibition = 1 - [(Signal_compound - Signal_no_enzyme) / (Signal_DMSO - Signal_no_enzyme)] * 100).

  • Plot the % Inhibition against the logarithm of the compound concentration and fit the data to a four-parameter logistic equation to determine the IC50 value.

Conclusion

The imidazole scaffold is a cornerstone of modern medicinal chemistry, offering a robust framework for designing potent and selective ligands. As demonstrated through comparative case studies and SAR analysis, strategic modifications to the imidazole core can fine-tune binding affinity and optimize pharmacological profiles. The successful development of imidazole-derived drug candidates relies on a synergistic approach, combining rational design based on SAR principles with rigorous experimental validation using robust, well-controlled assays. The methodologies and insights presented in this guide serve as a foundational resource for researchers dedicated to advancing the discovery of novel imidazole-based therapeutics.

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